Vaccenic Acid Chloride

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Vaccenic Acid Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of vaccenic acid chloride, also known as (11E)-Octadecenoyl chloride. Vaccenic acid chloride is a reactive acyl chloride derived from vaccenic acid, a naturally occurring trans fatty acid. As a valuable intermediate in organic synthesis, its purity and well-defined characterization are crucial for its application in research and development, particularly in the synthesis of novel bioactive molecules and materials. This document details the synthetic methodology, purification techniques, and analytical characterization of vaccenic acid chloride, including its physicochemical properties and spectroscopic data. Safety precautions for handling this reactive compound are also addressed.

Introduction

Vaccenic acid ((11E)-Octadec-11-enoic acid) is a monounsaturated trans fatty acid found in the fat of ruminants and in dairy products.[1] Its derivatives are of interest in various fields of chemical and biomedical research. The conversion of vaccenic acid to its corresponding acyl chloride enhances its reactivity, making it a versatile building block for the synthesis of esters, amides, and other acyl derivatives. This guide outlines the preparation of vaccenic acid chloride from vaccenic acid and provides a detailed summary of its key chemical and physical properties.

Synthesis of Vaccenic Acid Chloride

The most common and effective method for the synthesis of vaccenic acid chloride from vaccenic acid is the reaction with a chlorinating agent. Thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus pentachloride (PCl₅) are all suitable reagents for this transformation.[2] The reaction with thionyl chloride is often preferred as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can be easily removed from the reaction mixture.[2]

General Reaction Scheme

Caption: General reaction for the synthesis of vaccenic acid chloride.

Detailed Experimental Protocol

This protocol is a general procedure for the synthesis of fatty acid chlorides and should be adapted and optimized for the specific synthesis of vaccenic acid chloride under appropriate laboratory settings.

Materials:

• trans-Vaccenic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous solvent (e.g., dichloromethane, toluene, or hexane)

• Anhydrous N,N-dimethylformamide (DMF) (catalyst, optional)

Procedure:

• Preparation: All glassware must be thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas outlet connected to a trap (to neutralize acidic gases), dissolve trans-vaccenic acid in a minimal amount of anhydrous solvent.

• Addition of Chlorinating Agent: Slowly add an excess (typically 1.5 to 2.0 equivalents) of thionyl chloride or oxalyl chloride to the stirred solution at room temperature. If using oxalyl chloride, a catalytic amount of anhydrous DMF can be added to accelerate the reaction.

• Reaction: The reaction mixture is then gently heated to reflux. The progress of the reaction can be monitored by the cessation of gas evolution (SO₂ and HCl for thionyl chloride; CO, CO₂, and HCl for oxalyl chloride).

• Work-up: After the reaction is complete, the excess chlorinating agent and solvent are removed under reduced pressure. Care should be taken to avoid excessive heating, as unsaturated acyl chlorides can be thermally labile.

• Purification: The crude vaccenic acid chloride can be purified by vacuum distillation to yield a clear, colorless to pale yellow liquid. It is crucial to use a dry, inert atmosphere during distillation.

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of vaccenic acid chloride and its parent compound, vaccenic acid.

Property	Vaccenic Acid Chloride ((11E)-Octadecenoyl chloride)	trans-Vaccenic Acid
CAS Number	117485-96-8[3]	693-72-1[1]
Molecular Formula	C₁₈H₃₃ClO[3]	C₁₈H₃₄O₂[1]
Molecular Weight	300.91 g/mol [3]	282.461 g/mol [1]
Appearance	Predicted: Colorless to pale yellow liquid	Solid[4]
Boiling Point	Predicted: 370.4 ± 11.0 °C[2]	172 °C[1]
Melting Point	Not available	44 °C[1]
Density	Predicted: 0.918 ± 0.06 g/cm³[2]	Not available
Purity	>99% (as offered by some suppliers)[3]	Not applicable

Characterization

The successful synthesis of vaccenic acid chloride can be confirmed through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of an acyl chloride is characterized by a strong carbonyl (C=O) stretching band at a higher frequency compared to the corresponding carboxylic acid.

• Expected IR Absorption Bands for Vaccenic Acid Chloride:

  • C=O stretch: A very strong and sharp absorption band is expected in the range of 1780-1815 cm⁻¹. This is a hallmark of the acyl chloride functional group.

  • C-H stretch (alkane): Multiple bands in the region of 2850-2960 cm⁻¹.

  • C=C stretch (trans): A medium to weak band around 965 cm⁻¹ is characteristic of the trans-disubstituted double bond.

  • Disappearance of the -OH band: The broad -OH stretching band of the carboxylic acid (typically around 2500-3300 cm⁻¹) should be absent in the spectrum of the pure acyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra of vaccenic acid chloride will show characteristic shifts for the protons and carbons near the acyl chloride group and the double bond.

• ¹H NMR Spectroscopy (Predicted):

  • The protons on the carbon alpha to the carbonyl group (C2) are expected to be deshielded and appear as a triplet at approximately 2.8-2.9 ppm.

  • The olefinic protons of the trans double bond (C11 and C12) will appear as a multiplet around 5.4 ppm.[5]

  • The methylene (B1212753) protons adjacent to the double bond (C10 and C13) will resonate at approximately 1.9-2.1 ppm.[5]

  • The terminal methyl group (C18) will appear as a triplet around 0.9 ppm.

  • The remaining methylene protons will form a broad multiplet between 1.2 and 1.7 ppm.

• ¹³C NMR Spectroscopy (Predicted):

  • The carbonyl carbon (C1) is expected to be significantly downfield, in the range of 170-174 ppm.

  • The olefinic carbons (C11 and C12) should appear around 130-135 ppm.

  • The carbon alpha to the carbonyl group (C2) will be in the region of 45-50 ppm.

  • The remaining aliphatic carbons will resonate between 14 and 35 ppm.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight and fragmentation pattern of vaccenic acid chloride.

• Expected Mass Spectrum:

  • Molecular Ion Peak ([M]⁺): A peak at m/z 300.9 (and a characteristic M+2 peak at m/z 302.9 due to the ³⁷Cl isotope) corresponding to the molecular formula C₁₈H₃₃ClO.

  • Acylium Ion: A prominent peak resulting from the loss of the chlorine atom, [M-Cl]⁺, at m/z 265. This is often the base peak in the mass spectra of acyl chlorides.

  • Other Fragments: Fragmentation along the aliphatic chain will also be observed.

Experimental Workflows

The following diagrams illustrate the logical workflows for the synthesis and characterization of vaccenic acid chloride.

References

• 1. Vaccenic acid - Wikipedia [en.wikipedia.org]
• 2. Vaccenic acid chloride | Others 15 | 117485-96-8 | Invivochem [invivochem.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. trans-Vaccenic acid | CAS#:693-72-1 | Chemsrc [chemsrc.com]
• 5. aocs.org [aocs.org]

An In-depth Technical Guide to the Physical and Chemical Properties of Vaccenic Acid Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of vaccenic acid chloride, a reactive derivative of vaccenic acid. This document is intended for researchers, scientists, and professionals in drug development who utilize fatty acid chlorides as intermediates in the synthesis of complex molecules. This guide covers the distinct properties of both the cis and trans isomers, details relevant experimental protocols, and illustrates key chemical relationships.

Introduction

Vaccenic acid chloride, systematically known as octadec-11-enoyl chloride, is the acyl chloride derivative of vaccenic acid. It exists as two geometric isomers: cis-vaccenoyl chloride ((11Z)-octadecenoyl chloride) and trans-vaccenoyl chloride ((11E)-octadecenoyl chloride). Due to the highly reactive nature of the acyl chloride functional group, these compounds are not naturally occurring but are valuable synthetic intermediates.[1] They serve as precursors in the synthesis of a variety of molecules, including pharmaceuticals, agrochemicals, and other specialty materials, by enabling the formation of new chemical bonds.[2] Their utility in drug development lies in their ability to acylate nucleophiles, thereby introducing the vaccenoyl moiety into a target molecule.[3]

Physical and Chemical Properties

The physical and chemical properties of vaccenic acid chloride are summarized below. Data for the cis isomer is more readily available from experimental sources, while some data for the trans isomer is based on prediction.

Table 1: Physical and Chemical Properties of Vaccenic Acid Chloride Isomers

Property	cis-Vaccenoyl Chloride	trans-Vaccenoyl Chloride (11(E)-Octadecenoyl chloride)
CAS Number	95548-26-8[2]	117485-96-8
Molecular Formula	C₁₈H₃₃ClO[2]	C₁₈H₃₃ClO
Molecular Weight	300.91 g/mol [2]	300.91 g/mol
Appearance	Colorless liquid[2]	Typically exists as a solid at room temperature
Melting Point	N/A	Data not available
Boiling Point	170 °C at 2 mmHg (lit.)[2]	370.4 ± 11.0 °C (Predicted)
Density	0.912 g/mL at 25 °C (lit.)[2]	0.918 ± 0.06 g/cm³ (Predicted)
Solubility	Insoluble in water; soluble in non-polar organic solvents.[4]	Soluble in DMSO, Ethanol, DMF.[5]
Flash Point	113 °C[2]	Data not available
Storage Temperature	-20°C[2]	-20°C (Powder, 3 years); 4°C (2 years)

Chemical Reactivity and Stability

As with other acyl chlorides, vaccenic acid chloride is a highly reactive compound.[6] The carbon atom of the carbonyl group is highly electrophilic due to the electron-withdrawing effects of both the oxygen and chlorine atoms.[6] This makes it susceptible to nucleophilic attack.

Key reactions include:

• Hydrolysis: Reacts readily with water to form the corresponding vaccenic acid. This reaction is often vigorous, and care should be taken to handle vaccenic acid chloride in anhydrous conditions.[7]

• Alcoholysis: Reacts with alcohols to form esters.[7]

• Aminolysis: Reacts with ammonia (B1221849) and primary or secondary amines to form amides.[7]

• Reaction with Carboxylates: Reacts with carboxylate salts to form acid anhydrides.[7]

Due to its high reactivity, vaccenic acid chloride is not stable in the presence of nucleophiles, including atmospheric moisture. For long-term storage, it should be kept in a tightly sealed container under an inert atmosphere at a low temperature (-20°C).[2]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of vaccenic acid chloride. These protocols are based on general procedures for long-chain fatty acid chlorides and may require optimization for specific laboratory conditions.

Synthesis of Vaccenic Acid Chloride

Objective: To synthesize vaccenic acid chloride from vaccenic acid using a suitable chlorinating agent. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[8]

Materials:

• cis- or trans-Vaccenic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM) or another inert solvent

• Rotary evaporator

• Schlenk line or similar apparatus for reactions under inert atmosphere

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• In a two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add cis- or trans-vaccenic acid.

• Under a gentle stream of nitrogen, add an excess of thionyl chloride (approximately 1.5 to 2.0 molar equivalents). Anhydrous DCM can be used as a solvent if desired.

• Heat the reaction mixture to reflux (the boiling point of thionyl chloride is 76 °C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of HCl and SO₂ gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent (if used) under reduced pressure using a rotary evaporator. A cold trap is recommended to capture the volatile and corrosive byproducts.

• The resulting crude vaccenic acid chloride can be used directly for subsequent reactions or purified by vacuum distillation.

Purification (Optional):

• Set up a fractional distillation apparatus for vacuum distillation.

• Carefully distill the crude product under high vacuum. The boiling point will be significantly lower than the atmospheric pressure boiling point (e.g., 170 °C at 2 mmHg for the cis isomer).[2]

• Collect the fraction corresponding to the pure vaccenic acid chloride.

Spectroscopic Analysis

Objective: To identify the characteristic functional groups of vaccenic acid chloride using FTIR spectroscopy.

Methodology:

• Sample Preparation: A small drop of the neat liquid (cis-isomer) or a thin film of the molten solid (trans-isomer) is placed between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

• Expected Absorptions:

  • C=O stretch (acyl chloride): A strong, sharp absorption band is expected in the region of 1800 cm⁻¹. This is a key diagnostic peak and is at a higher frequency than the carbonyl stretch of the parent carboxylic acid.[9]

  • C=C stretch: A weak to medium absorption around 1650 cm⁻¹.

  • =C-H stretch: A medium absorption just above 3000 cm⁻¹.

  • C-H stretch (alkane): Strong absorptions in the 2850-2960 cm⁻¹ region.

  • Absence of O-H stretch: The broad O-H stretching band of the carboxylic acid (around 2500-3300 cm⁻¹) should be absent, confirming the conversion to the acyl chloride.[9]

Objective: To elucidate the structure of vaccenic acid chloride and confirm the stereochemistry of the double bond using ¹H and ¹³C NMR.

Methodology:

• Sample Preparation: Dissolve a small amount of the purified vaccenic acid chloride in an appropriate deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Expected Chemical Shifts (based on similar structures like oleoyl (B10858665) chloride):

  • ¹H NMR:

    • Olefinic protons (-CH=CH-): A multiplet around 5.3-5.4 ppm.

    • α-Methylene protons (-CH₂-COCl): A triplet around 2.8-2.9 ppm.

    • Allylic protons (-CH₂-CH=): A multiplet around 2.0 ppm.

    • Alkyl chain protons (-(CH₂)n-): A broad signal around 1.2-1.4 ppm.

    • Terminal methyl proton (-CH₃): A triplet around 0.9 ppm.

  • ¹³C NMR:

    • Carbonyl carbon (-COCl): A signal in the range of 170-174 ppm.

    • Olefinic carbons (-CH=CH-): Signals around 129-131 ppm.

    • α-Methylene carbon (-CH₂-COCl): A signal around 45-50 ppm.

    • Other alkyl carbons: Signals in the range of 22-35 ppm.

Objective: To determine the molecular weight and fragmentation pattern of vaccenic acid chloride.

Methodology:

• Sample Introduction: The sample can be introduced via gas chromatography (GC-MS) or direct infusion.

• Ionization: Electron ionization (EI) is a common method for acyl chlorides.

• Data Acquisition: The mass spectrum is recorded.

• Expected Fragmentation:

  • Molecular Ion (M⁺): A peak corresponding to the molecular weight (300.91 for C₁₈H₃₃ClO) may be observed, though it can be weak due to the reactivity of the compound.

  • Acylium Ion ([M-Cl]⁺): A prominent peak resulting from the loss of the chlorine atom is expected at m/z 265. This is a characteristic fragmentation for acyl chlorides.

  • Other Fragments: Further fragmentation of the alkyl chain will produce a series of peaks separated by 14 mass units (CH₂ groups).

Mandatory Visualizations

The following diagrams illustrate key conceptual frameworks related to vaccenic acid chloride.

References

• 1. Acyl Chloride Uses, Reactions & Synthesis - Lesson | Study.com [study.com]
• 2. lookchem.com [lookchem.com]
• 3. Chloride-Containing Compounds: Key Ingredients for the Cosmetics and Pharmaceutical Industry  - SEQENS [seqens.com]
• 4. cis-Vaccenic acid | C18H34O2 | CID 5282761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Vaccenic acid chloride | Others 15 | 117485-96-8 | Invivochem [invivochem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Natural Occurrence of Vaccenic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vaccenic acid, a naturally occurring trans fatty acid, has garnered significant scientific interest due to its unique origins and potential biological activities. Unlike industrially produced trans fats, which have been linked to adverse health effects, vaccenic acid is primarily found in products from ruminant animals and is the result of microbial biohydrogenation in the rumen. This guide provides a comprehensive overview of the discovery of vaccenic acid, its natural occurrence, and detailed methodologies for its analysis. Furthermore, it delves into the known signaling pathways through which vaccenic acid exerts its biological effects, offering a valuable resource for researchers in the fields of nutrition, biochemistry, and drug development.

Discovery and Historical Context

Vaccenic acid ((E)-11-octadecenoic acid) was first identified in 1928 by Bertram S.H. in animal fats and butter.[1][2][3][4][5] This discovery was a landmark in lipid chemistry as it provided the first evidence of naturally occurring trans isomers of fatty acids in ruminant fats.[1] The name "vaccenic" is derived from the Latin word vacca, meaning cow, reflecting its initial source of discovery.[1][5]

Natural Occurrence and Biosynthesis

Vaccenic acid is the most abundant trans fatty acid found in the fat of ruminant animals such as cattle, sheep, and goats. Consequently, it is present in various foods derived from these animals.

Key Natural Sources:

• Dairy Products: Milk, butter, cheese, and yogurt are significant dietary sources of vaccenic acid.[3]

• Ruminant Meats: Beef and lamb fat contain notable amounts of vaccenic acid.

• Human Milk: Vaccenic acid is the predominant trans fatty acid found in human breast milk.

The primary route of vaccenic acid formation is through the biohydrogenation of polyunsaturated fatty acids, such as linoleic acid and α-linolenic acid, by microorganisms in the rumen of cattle and other ruminants. This process involves a series of enzymatic reactions that convert cis double bonds to trans double bonds and saturate others. A key intermediate in this pathway is rumenic acid (cis-9, trans-11 conjugated linoleic acid), which can be further hydrogenated to vaccenic acid.

In humans, dietary vaccenic acid can be converted to rumenic acid by the enzyme Δ9-desaturase, highlighting a metabolic link between these two fatty acids.

Quantitative Data on Vaccenic Acid Occurrence

The concentration of vaccenic acid in natural sources can vary depending on factors such as the animal's diet, breed, and the specific product. The following tables summarize representative quantitative data from various studies.

Table 1: Concentration of Vaccenic Acid in Dairy Products

Dairy Product	Concentration Range (% of total fatty acids)	Reference(s)
Cow's Milk	0.5 - 4.0	[3]
Butter	1.0 - 5.0	[3]
Cheese	1.5 - 6.0	[6]
Yogurt	0.8 - 3.5	[3]

Table 2: Concentration of Vaccenic Acid in Ruminant Meats

Meat Source	Tissue	Concentration Range (% of total fatty acids)	Reference(s)
Beef	Longissimus lumborum muscle	0.5 - 2.5	[7]
Lamb	Longissimus lumborum muscle	1.0 - 4.0	[7]
Beef Fat	Subcutaneous	1.0 - 5.0	[8]

Table 3: Concentration of Vaccenic Acid in Human Milk

Population/Diet	Concentration Range (% of total fatty acids)	Reference(s)
Mothers with conventional diet (including dairy)	0.69 (average)	[9][10][11][12]
Mothers with diet low in dairy products	0.36 (average)	[9][10][11][12]

Experimental Protocols

Accurate quantification and characterization of vaccenic acid are crucial for research and clinical studies. The following sections provide detailed methodologies for its extraction, purification, and analysis.

Extraction and Purification of Vaccenic Acid from Butter

This protocol outlines the steps for isolating vaccenic acid from butterfat, a common source for this fatty acid.

Materials:

• Unsalted butter

• Chloroform (B151607)

• Methanol (B129727)

• 0.5 M Sodium hydroxide (B78521) in methanol

• Boron trifluoride (BF3) in methanol (14%)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Hexane (B92381)

• Acetone (B3395972)

• Silver nitrate-impregnated silica (B1680970) gel for thin-layer chromatography (Ag-TLC) or solid-phase extraction (Ag-SPE) cartridges

• Developing solvent for Ag-TLC (e.g., hexane:diethyl ether, 90:10 v/v)

• Rotary evaporator

• Glassware (beakers, flasks, separatory funnel)

Procedure:

• Fat Extraction:

  • Melt a known quantity of butter at a low temperature (e.g., 50°C).

  • Extract the fat using a 2:1 (v/v) mixture of chloroform and methanol (Folch method).

  • Wash the organic phase with a 0.9% NaCl solution to remove non-lipid contaminants.

  • Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent using a rotary evaporator to obtain the butterfat.

• Preparation of Fatty Acid Methyl Esters (FAMEs):

  • To the extracted butterfat, add 0.5 M methanolic NaOH and heat at 100°C for 5-10 minutes for saponification.

  • Add 14% BF3 in methanol and heat again at 100°C for 5 minutes to methylate the fatty acids.

  • Add saturated NaCl solution and hexane, and vortex thoroughly.

  • Allow the layers to separate and collect the upper hexane layer containing the FAMEs.

• Separation of trans-FAMEs using Silver Ion Chromatography:

  • Ag-TLC Method:

    • Spot the FAMEs mixture onto a silver nitrate-impregnated silica gel TLC plate.

    • Develop the plate in a chamber with a suitable solvent system (e.g., hexane:diethyl ether, 90:10 v/v). The silver ions have a stronger affinity for cis double bonds, causing FAMEs with cis double bonds to have lower Rf values than those with trans double bonds.

    • Visualize the bands under UV light after spraying with a fluorescent indicator (e.g., 2',7'-dichlorofluorescein).

    • Scrape the band corresponding to the trans-monoenoic FAMEs (which will include vaccenic acid methyl ester).

    • Elute the FAMEs from the silica gel using diethyl ether.

  • Ag-SPE Method:

    • Condition a silver ion SPE cartridge with hexane.

    • Load the FAMEs mixture onto the cartridge.

    • Elute with solvents of increasing polarity. Saturated FAMEs will elute first with hexane, followed by trans-monoenoic FAMEs with a slightly more polar solvent (e.g., 1% acetone in hexane), and finally cis-monoenoic and polyunsaturated FAMEs with more polar solvents. Collect the fraction containing the trans-monoenoic FAMEs.

• Purification and Quantification:

  • Evaporate the solvent from the collected fraction containing the vaccenic acid methyl ester.

  • The purified vaccenic acid methyl ester can then be quantified using gas chromatography.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the quantification of fatty acids.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Highly polar capillary column (e.g., CP-Sil 88, SP-2560).

Procedure:

• Sample Preparation:

  • The purified vaccenic acid methyl ester is dissolved in a suitable solvent (e.g., hexane).

  • An internal standard (e.g., methyl nonadecanoate) is added for accurate quantification.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) at a controlled rate (e.g., 3°C/min).

  • Carrier Gas: Helium at a constant flow rate.

  • Column: A long, highly polar capillary column (e.g., 100 m) is necessary to achieve good separation of fatty acid isomers.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 500.

  • Identification: The mass spectrum of the vaccenic acid methyl ester will show a characteristic molecular ion peak (m/z 296) and fragmentation pattern that can be compared to a reference standard or library.

  • Quantification: The area of the vaccenic acid methyl ester peak is compared to the area of the internal standard peak to determine its concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy can be used to confirm the structure of vaccenic acid, particularly the position and configuration of the double bond.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation:

  • Dissolve a sufficient amount of purified vaccenic acid (or its methyl ester) in a deuterated solvent (e.g., CDCl3).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal reference standard (0 ppm).

• ¹H NMR Analysis:

  • The protons around the trans double bond in vaccenic acid will have a characteristic chemical shift and a large coupling constant (typically >12 Hz), which is indicative of a trans configuration.

• ¹³C NMR Analysis:

  • The carbons of the double bond will have distinct chemical shifts that can help confirm the position of the double bond within the fatty acid chain.

Signaling Pathways and Biological Activities

Vaccenic acid is not merely a dietary fat but also a bioactive molecule that can influence cellular signaling pathways.

Activation of Peroxisome Proliferator-Activated Receptors (PPARs)

Vaccenic acid has been shown to be a ligand for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that play a key role in the regulation of lipid and glucose metabolism. Specifically, vaccenic acid can activate PPARα and PPARγ.[13][14][15]

• PPARα Activation: Activation of PPARα in the liver leads to the upregulation of genes involved in fatty acid oxidation, thereby promoting the breakdown of fats for energy.

• PPARγ Activation: Activation of PPARγ is important for adipocyte differentiation and insulin (B600854) sensitivity.

The activation of PPARs by vaccenic acid provides a molecular basis for some of its reported beneficial effects on lipid profiles and metabolic health.

Figure 1: Simplified signaling pathway of vaccenic acid via PPAR activation.

Influence on the Endocannabinoid System

Recent research has indicated that vaccenic acid can modulate the endocannabinoid system, a complex lipid signaling network involved in regulating appetite, pain, mood, and memory. Specifically, vaccenic acid has been shown to increase the levels of anandamide, an endogenous cannabinoid neurotransmitter, in the intestine.[1] This effect may contribute to the anti-inflammatory properties observed with vaccenic acid supplementation.

Figure 2: Influence of vaccenic acid on the endocannabinoid signaling pathway.

Conclusion

Vaccenic acid stands out as a naturally occurring trans fatty acid with a distinct origin and metabolic fate compared to its industrial counterparts. Its discovery opened a new chapter in the understanding of fatty acid diversity in nature. The analytical protocols detailed in this guide provide a robust framework for the accurate study of vaccenic acid in various biological matrices. Furthermore, the elucidation of its interaction with key signaling pathways, such as PPAR and endocannabinoid signaling, offers exciting avenues for future research into its potential roles in health and disease. This technical guide serves as a foundational resource for scientists and researchers aiming to explore the multifaceted nature of vaccenic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. depts.washington.edu [depts.washington.edu]
• 3. How to make an NMR sample [chem.ch.huji.ac.il]
• 4. [PDF] Enzymatic pathways that regulate endocannabinoid signaling in the nervous system. | Semantic Scholar [semanticscholar.org]
• 5. m.youtube.com [m.youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. Polyunsaturated Fatty Acids from Astrocytes Activate PPARγ Signaling in Cancer Cells to Promote Brain Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PPARgamma, Bioactive Lipids, and Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. The intestinal bioavailability of vaccenic acid and activation of peroxisome proliferator-activated receptor-α and -γ in a rodent model of dyslipidemia and the metabolic syndrome. | Semantic Scholar [semanticscholar.org]
• 14. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]

A Technical Guide to Differentiating Vaccenic Acid and Oleic Acid Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive comparison of vaccenic acid and oleic acid chloride, two distinct chemical entities derived from C18 fatty acid backbones. While structurally related, their differing functional groups—a carboxylic acid in vaccenic acid versus an acyl chloride in oleic acid chloride—impart vastly different chemical reactivities, biological roles, and applications. Vaccenic acid is a naturally occurring trans fatty acid with significant interest in nutrition and metabolic research. In contrast, oleic acid chloride is a highly reactive synthetic intermediate crucial for the chemical synthesis of various oleochemical derivatives. This document outlines their structural and physicochemical properties, synthesis and reactivity, biological significance, and detailed experimental protocols relevant to their study and application.

Chemical Structure and Physicochemical Properties

The fundamental difference between vaccenic acid and oleic acid chloride lies in their functional groups and the stereochemistry and position of their double bonds.

• Vaccenic Acid: A naturally occurring fatty acid, its most common isomer is trans-vaccenic acid, or (11E)-Octadec-11-enoic acid. It possesses a carboxylic acid (-COOH) functional group and a trans double bond between carbons 11 and 12.[1][2]

• Oleic Acid Chloride: A synthetic derivative of oleic acid, its chemical name is (9Z)-Octadec-9-enoyl chloride. It features a highly reactive acyl chloride (-COCl) functional group and a cis double bond between carbons 9 and 10.[3][4][5]

The structural diagrams for both molecules are presented below.

Figure 1. Chemical Structures of Vaccenic Acid and Oleic Acid Chloride.

Comparative Physicochemical Data

The quantitative properties of vaccenic acid and oleic acid chloride are summarized in the table below for direct comparison.

Property	Vaccenic Acid	Oleic Acid Chloride
IUPAC Name	(11E)-Octadec-11-enoic acid[2][6]	(9Z)-Octadec-9-enoyl chloride[4][5]
Molecular Formula	C₁₈H₃₄O₂[2][6]	C₁₈H₃₃ClO[7][8]
Molecular Weight	282.46 g/mol [2][6]	300.91 g/mol [7][8]
Appearance	White solid (platelets)[9]	Colorless to brown liquid[3][7][10]
Melting Point	44 °C[1][2]	Not applicable (liquid at room temp.)
Boiling Point	172 °C at 3 mmHg[2]	193 °C at 4 mmHg[7][8]
Density	Not widely reported	~0.91 g/mL at 25 °C[7][8]
Solubility	Practically insoluble in water[1][11]; Soluble in ethanol[12]	Insoluble in water (reacts)[3]; Soluble in organic solvents (chloroform, ether)[3][10][13]

Synthesis, Reactivity, and Biological Roles

Synthesis and Reactivity

Vaccenic Acid is a natural product, biosynthesized in the rumen of animals like cows through the biohydrogenation of polyunsaturated fatty acids.[1] Its carboxylic acid group allows it to form esters and salts (vaccenates) under standard esterification or saponification conditions.

Oleic Acid Chloride , conversely, is a synthetic compound not found in nature. It is prepared from its parent fatty acid, oleic acid. The acyl chloride functional group makes it extremely reactive.[3] It readily undergoes nucleophilic acyl substitution with alcohols, amines, and water to form esters, amides, and oleic acid, respectively.[10][13] This high reactivity makes it a valuable intermediate in chemical manufacturing but also necessitates careful handling in anhydrous conditions to prevent hydrolysis.[3][13]

Figure 2. Synthesis pathway of Oleic Acid Chloride from Oleic Acid.

Biological Roles and Applications

The distinct functionalities of these molecules dictate their entirely different roles in science and industry.

Vaccenic Acid is primarily of interest in the fields of nutrition and biochemistry.

• Metabolic Precursor: It is the main dietary precursor for the endogenous synthesis of rumenic acid (cis-9, trans-11 conjugated linoleic acid, or CLA), a compound with various reported health benefits.[14][15] This conversion is catalyzed by the Δ9-desaturase enzyme.[14]

• Health Research: Studies have investigated its effects on lipid profiles, inflammation, and metabolic syndrome, distinguishing its biological impact from that of industrial trans fats.[12]

Oleic Acid Chloride has no direct biological role but is a key reagent in industrial and laboratory settings.

• Chemical Intermediate: It is widely used to synthesize other molecules by attaching the oleoyl (B10858665) group (the C18 acyl chain from oleic acid).

• Product Manufacturing: Applications include the production of surfactants, emulsifiers, lubricants, and derivatives for the pharmaceutical and cosmetic industries.[8][16]

Figure 3. Biological conversion of Vaccenic Acid to Rumenic Acid (CLA).

Key Experimental Protocols

Protocol for Analysis of Vaccenic Acid by Gas Chromatography (GC)

This protocol outlines the general steps for the quantitative analysis of fatty acids like vaccenic acid in a lipid sample. The core principle involves converting the fatty acids into volatile fatty acid methyl esters (FAMEs) for separation and detection by GC.[17]

1. Lipid Extraction:

• Extract total lipids from the sample (e.g., food, plasma, tissue) using a solvent mixture, typically chloroform:methanol (B129727) (2:1, v/v).

2. Methylation to FAMEs:

• To the extracted lipid, add a methylation reagent such as boron trifluoride (BF₃) in methanol (14% w/v) or sodium methoxide.[17]
• Add an internal standard (e.g., heptadecanoic acid, C17:0) for accurate quantification.
• Heat the mixture (e.g., 100°C for 1 hour) in a sealed tube to complete the transesterification.
• After cooling, add water and hexane (B92381) to the tube. Vortex and centrifuge to separate the layers.
• The upper hexane layer, containing the FAMEs, is carefully collected for analysis.[18]

3. Gas Chromatography Analysis:

• Column: Use a long, polar capillary column (e.g., 100 m) such as SP-2560 or CP-Sil 88, which is specifically designed to separate cis and trans fatty acid isomers.[17]
• Injection: Inject 1 µL of the FAMEs in hexane into the GC.
• Temperature Program: An optimized temperature program is crucial. A typical program starts at ~100°C, ramps up to ~240°C at varying rates to ensure separation of all FAMEs.
• Detection: A Flame Ionization Detector (FID) is commonly used.
• Identification and Quantification: Identify peaks by comparing their retention times to those of pure FAME standards (including a trans-vaccenic acid standard). Quantify by comparing the peak area of the analyte to the peak area of the internal standard.[18]

Protocol for Synthesis of Oleic Acid Chloride from Oleic Acid

This protocol describes a common laboratory-scale synthesis of oleic acid chloride using a chlorinating agent.[19] Caution: This reaction should be performed in a well-ventilated fume hood, as it involves corrosive reagents and produces toxic byproducts.

1. Materials and Setup:

• Reactants: Oleic acid, a chlorinating agent (e.g., oxalyl chloride, thionyl chloride, or phosphorus trichloride), and an anhydrous solvent (e.g., hexane or carbon tetrachloride).[19][20]
• Apparatus: A round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a drying tube (or nitrogen inlet) to maintain anhydrous conditions.

2. Reaction Procedure (using Oxalyl Chloride):

• Dissolve oleic acid (1.0 g) in anhydrous hexane (10 mL) in the round-bottom flask.[20]
• Slowly add oxalyl chloride (e.g., 2.0 mL) to the stirred solution at room temperature.[20] Gas evolution (CO, CO₂) will be observed.
• Stir the mixture under dry conditions for approximately 1.5 to 2 hours.[20] The reaction progress can be monitored by Infrared (IR) spectroscopy by observing the disappearance of the broad -OH stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride at a higher wavenumber.

3. Product Isolation:

• After the reaction is complete, remove the solvent and excess oxalyl chloride in vacuo using a rotary evaporator.[20]
• The resulting residue is the crude oleic acid chloride, which can be used directly for most purposes or further purified by vacuum distillation.[19]

Conclusion

• Function: Vaccenic acid is a bioactive fatty acid, while oleic acid chloride is a reactive synthetic reagent.

• Source: Vaccenic acid is naturally derived, whereas oleic acid chloride is exclusively synthetic.

• Chemistry: The carboxylic acid of vaccenic acid engages in typical acid-base and esterification reactions. The acyl chloride of oleic acid chloride is highly susceptible to nucleophilic attack, making it a powerful acylating agent.

• Application: Research on vaccenic acid is focused on nutrition and health. Oleic acid chloride is a tool for chemical synthesis and industrial production.

A clear understanding of these distinctions is paramount for professionals in research and drug development to ensure the appropriate selection and application of these molecules in their respective fields.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Vaccenic acid - Wikipedia [en.wikipedia.org]
• 3. CAS 112-77-6: oleoyl chloride | CymitQuimica [cymitquimica.com]
• 4. Oleoyl chloride | C18H33ClO | CID 5364783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Vaccenic Acid | C18H34O2 | CID 5281127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Oleic acid chloride | CAS 112-77-6 | Chemical-Suppliers [chemical-suppliers.eu]
• 8. Oleic acid chloride [chembk.com]
• 9. Vaccenic Acid [drugfuture.com]
• 10. vandemark.com [vandemark.com]
• 11. Human Metabolome Database: Showing metabocard for Vaccenic acid (HMDB0003231) [hmdb.ca]
• 12. caymanchem.com [caymanchem.com]
• 13. Buy Oleyl chloride (EVT-334935) | 16507-61-2 [evitachem.com]
• 14. Bioconversion of vaccenic acid to conjugated linoleic acid in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. guidechem.com [guidechem.com]
• 17. who.int [who.int]
• 18. An accurate and reliable method for identification and quantification of fatty acids and trans fatty acids in food fats samples using gas chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 19. Organic Syntheses Procedure [orgsyn.org]
• 20. prepchem.com [prepchem.com]

Commercial Suppliers and Technical Guide for High-Purity Vaccenic Acid Chloride

For researchers, scientists, and drug development professionals, securing a reliable source of high-purity vaccenic acid chloride is crucial for the synthesis of bioactive lipids, molecular probes, and potential therapeutic agents. This technical guide provides an overview of commercial suppliers, experimental protocols for synthesis and analysis, and insights into the biological signaling pathways influenced by vaccenic acid.

Commercial Availability of High-Purity Vaccenic Acid Chloride

High-purity vaccenic acid chloride is available from a select number of chemical suppliers specializing in research-grade lipids. The following table summarizes the offerings from key vendors. Researchers are advised to request certificates of analysis for lot-specific purity data.

Supplier	Product Name	CAS Number	Purity	Notes
InvivoChem	Vaccenic acid chloride	117485-96-8	≥98%	Provided as a solid for research use only.[1]
MedChemExpress (MCE)	Vaccenic acid chloride	117485-96-8	Not specified	Marketed as an ester product for research purposes.[2][3][4]
CheMondis	Vaccenic acid chloride	117485-96-8	Not specified	Lists MedChemExpress as the supplier.[3]

Synthesis and Purification of Vaccenic Acid Chloride: Experimental Protocols

Method 1: Synthesis using Oxalyl Chloride

This method is favored for its mild reaction conditions and the volatile nature of its byproducts.

Materials:

• Vaccenic acid

• Oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous solvent for purification (e.g., hexane)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve vaccenic acid in anhydrous DCM in a flame-dried flask equipped with a magnetic stirrer and a reflux condenser.

• Add a catalytic amount of anhydrous DMF (e.g., one drop) to the solution.

• Slowly add oxalyl chloride (typically 1.2-1.5 molar equivalents) to the stirred solution at room temperature. Gas evolution (CO and CO2) will be observed.

• Stir the reaction mixture at room temperature for 1-2 hours, or until gas evolution ceases. The reaction progress can be monitored by IR spectroscopy (disappearance of the carboxylic acid O-H stretch and appearance of the acid chloride C=O stretch).

• Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.

• The crude vaccenic acid chloride can be purified by distillation under high vacuum or by flash chromatography on silica (B1680970) gel using a non-polar eluent.

Method 2: Synthesis using Thionyl Chloride

Thionyl chloride is a cost-effective and efficient chlorinating agent.

Materials:

• Vaccenic acid

• Thionyl chloride

• Anhydrous solvent (e.g., toluene (B28343) or hexane)

Procedure:

• In a fume hood, combine vaccenic acid and an excess of thionyl chloride (typically 2-3 molar equivalents) in a round-bottom flask equipped with a reflux condenser and a gas outlet to a trap for HCl and SO2. An inert solvent can be used but is not always necessary.

• Heat the mixture to reflux (typically 60-80 °C) and maintain for 1-3 hours. The reaction is complete when gas evolution stops.

• Carefully remove the excess thionyl chloride by distillation, followed by removal of the solvent (if used) under reduced pressure.

• Purify the resulting crude vaccenic acid chloride by fractional distillation under high vacuum.

Purification and Characterization

High-purity vaccenic acid chloride is essential for subsequent applications.

• Distillation: Fractional distillation under high vacuum is the most common method for purifying fatty acid chlorides.

• Chromatography: For smaller scale preparations or to remove non-volatile impurities, flash column chromatography on silica gel with a non-polar eluent system (e.g., hexane/ethyl acetate) can be employed.

• Characterization: The purity of the final product should be assessed by:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and assess for volatile impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and identify any residual starting material or byproducts.

  • Infrared (IR) Spectroscopy: To confirm the presence of the acid chloride functional group (strong C=O stretch around 1800 cm⁻¹) and the absence of the carboxylic acid O-H stretch.

Biological Signaling Pathways of Vaccenic Acid

Vaccenic acid, the precursor to vaccenic acid chloride, is known to modulate several key signaling pathways involved in metabolism and cell fate. Vaccenic acid chloride can be a crucial reagent for synthesizing molecular probes to investigate these pathways further.

Peroxisome Proliferator-Activated Receptor γ (PPARγ) Signaling

Vaccenic acid can act as a ligand for PPARγ, a nuclear receptor that plays a central role in adipogenesis and lipid metabolism. Activation of PPARγ by fatty acids leads to the transcription of genes involved in lipid uptake and storage.

Caption: PPARγ signaling pathway activated by vaccenic acid.

G Protein-Coupled Receptor 40 (GPR40) Signaling

GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is activated by long-chain fatty acids, including vaccenic acid. In pancreatic β-cells, GPR40 activation potentiates glucose-stimulated insulin (B600854) secretion.

Caption: GPR40-mediated insulin secretion pathway.

Akt/Bad Apoptosis Signaling Pathway

Some studies suggest that vaccenic acid can influence cell survival and apoptosis. One mechanism involves the modulation of the Akt/Bad signaling pathway. Akt can phosphorylate and inactivate the pro-apoptotic protein Bad, thereby promoting cell survival.

Caption: Modulation of the Akt/Bad apoptosis pathway.

Experimental Workflow: Synthesis and Application of a Vaccenic Acid-Based Probe

Vaccenic acid chloride is an ideal starting material for the synthesis of molecular probes to study the biological roles of vaccenic acid. The following diagram outlines a general workflow for the synthesis of a fluorescently labeled vaccenic acid and its application in cellular imaging.

Caption: Workflow for synthesis and use of a fluorescent vaccenic acid probe.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Vaccenic acid chloride safety data sheet (SDS) information

An In-depth Technical Guide on the Safety of Vaccenic Acid Chloride

Introduction

Vaccenic acid chloride, an acyl chloride derivative of vaccenic acid, is a reactive chemical intermediate likely used in organic synthesis. Due to its reactive nature, it presents significant safety and handling challenges. This guide provides a summary of available safety-related data and general protocols for handling this and similar chemical compounds in a research and development setting.

Chemical and Physical Properties

Quantitative data for two isomers of vaccenic acid chloride have been found. It is crucial to verify the specific isomer in use, as their properties may differ.

Table 1: Physical and Chemical Properties of Vaccenic Acid Chloride Isomers

Property	cis-Vaccenoyl chloride	11(E)-Octadecenoyl chloride	Source(s)
CAS Number	95548-26-8	117485-96-8	[1][2][3][4][5]
Molecular Formula	C₁₈H₃₃ClO	C₁₈H₃₃ClO	[1][2][3][4][5]
Molecular Weight	300.91 g/mol	300.91 g/mol	[1][2][3][4][5]
Appearance	Colorless liquid	-	[1]
Odor	Pungent	-	[1]
Boiling Point	170 °C @ 2 mm Hg	-	[1]
Density	0.912 g/mL at 25 °C	-	[1]
Flash Point	113 °C	-	[1]
Storage Temperature	-20°C	Freezer	[1][5]

Note: A dash (-) indicates that no data was found for the specified property.

Hazard Identification and General Safety Precautions

As a specific SDS for vaccenic acid chloride is unavailable, the following hazard information is based on the general properties of acid chlorides.

Table 2: General Hazard Identification for Acid Chlorides

Hazard Class	Description
Corrosivity	Causes severe skin burns and eye damage. Reacts with moisture to form hydrochloric acid (HCl), which is highly corrosive to tissues.[6][7]
Reactivity	Highly reactive, especially with water, alcohols, amines, and other nucleophiles.[8][9][10] The reaction with water is vigorous and exothermic, producing corrosive hydrogen chloride gas.[8][9]
Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin. Inhalation of vapors or fumes can cause severe respiratory irritation and chemical burns.[6]
Flammability	May be combustible, although this varies depending on the specific compound.

Experimental Protocols and Handling

Given the high reactivity of acid chlorides, stringent adherence to safety protocols is mandatory. All work should be conducted in a certified chemical fume hood.[11][12]

Table 3: General Handling and Personal Protective Equipment (PPE)

Procedure	Recommendation	Source(s)
Engineering Controls	Work exclusively in a well-ventilated chemical fume hood. Ensure safety shower and eyewash station are readily accessible.	[11][12][13]
Personal Protective Equipment (PPE)	- Eye/Face Protection: Chemical splash goggles and a face shield. - Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Consult glove manufacturer for specific compatibility. - Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes. For larger quantities, a chemical-resistant apron or suit may be necessary.	[6][11][13]
Handling	- Use in anhydrous (dry) conditions to prevent reaction with moisture.[14] - Keep containers tightly closed when not in use. - Avoid inhalation of vapors.[11] - Prevent contact with skin and eyes.[11]
Storage	Store in a cool, dry, well-ventilated area away from incompatible materials (e.g., water, bases, alcohols).[6] Store at -20°C as recommended for the cis-isomer.[1]

Quenching and Waste Disposal

Proper quenching of residual acid chlorides is critical for safe disposal. This should be done slowly and in a controlled manner.

Table 4: Quenching Procedures for Acid Chlorides

Quenching Agent	Resulting Product	Cautions	Source(s)
Water	Carboxylic acid and HCl	Highly exothermic and vigorous reaction. Add the acid chloride slowly to a large excess of cold water with stirring.	[8][9][15]
Alcohols (e.g., methanol, ethanol)	Ester and HCl	Generally a safer and more controlled reaction than with water.	[15]
Amines	Amide and HCl	Effective for neutralization, producing stable amides.	[15]

First Aid Measures

Immediate action is required in case of exposure.

Table 5: General First Aid Measures for Acid Chlorides

Exposure Route	First Aid Procedure	Source(s)
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.	[6]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.	[6][11]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.	[6][11]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	[6][11]

Visualized Safety Information

To further aid in understanding the risks and necessary precautions, the following diagrams illustrate key safety-related concepts.

Signaling Pathways and Logical Relationships

The primary hazard of vaccenic acid chloride stems from its reactivity, particularly with water. This reaction is a nucleophilic acyl substitution.

Caption: Reaction of Vaccenic Acid Chloride with Water

Experimental Workflows

A standardized workflow is essential for the safe handling of reactive chemicals like vaccenic acid chloride.

Caption: Safe Handling Workflow for Vaccenic Acid Chloride

Conclusion

While specific safety data for vaccenic acid chloride is sparse, the general understanding of the acid chloride functional group dictates that it should be handled as a highly reactive, corrosive, and potentially toxic compound. All personnel must be thoroughly trained in handling such chemicals and must use appropriate engineering controls and personal protective equipment. The information and protocols outlined in this guide are intended to provide a foundation for a comprehensive risk assessment before any work with vaccenic acid chloride is undertaken.

References

• 1. Cas 95548-26-8,CIS-VACCENOYL CHLORIDE | lookchem [lookchem.com]
• 2. scbt.com [scbt.com]
• 3. 11(E)-OCTADECENOYL CHLORIDE | 117485-96-8 | INDOFINE Chemical Company [indofinechemical.com]
• 4. chemcd.com [chemcd.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. Safe Handling Guide: Hydrochloric Acid - CORECHEM Inc. [corecheminc.com]
• 7. download.basf.com [download.basf.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 11. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 12. chemicals.co.uk [chemicals.co.uk]
• 13. quora.com [quora.com]
• 14. researchgate.net [researchgate.net]
• 15. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Vaccenic Acid Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the synthesis of vaccenic acid chloride from vaccenic acid. Vaccenic acid chloride is a reactive intermediate valuable for the synthesis of various derivatives, including esters and amides, which are of interest in pharmaceutical and nutraceutical research. The synthesis of acyl chlorides from unsaturated fatty acids requires careful selection of reagents to avoid side reactions involving the carbon-carbon double bond. This protocol details a robust method utilizing oxalyl chloride, which has been shown to be effective for this transformation without causing isomerization of the double bond. The protocol covers the reaction setup, purification of the product, and methods for its characterization.

Introduction

Vaccenic acid ((11E)-octadec-11-enoic acid) is a naturally occurring trans fatty acid found in the fat of ruminants and in dairy products. Its derivatives are of interest for various biological studies. The conversion of vaccenic acid to its acyl chloride derivative, vaccenic acid chloride, provides a versatile intermediate for the synthesis of a wide range of bioactive molecules. The primary challenge in this synthesis is the preservation of the integrity of the double bond. Reagents such as thionyl chloride can sometimes lead to undesired side reactions with unsaturated compounds. Therefore, oxalyl chloride is the recommended reagent for a cleaner reaction and higher yield of the desired product.[1] This protocol provides a detailed procedure for the synthesis, purification, and characterization of vaccenic acid chloride.

Data Presentation

Table 1: Physical and Chemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Boiling Point (°C)
Vaccenic Acid	C₁₈H₃₄O₂	282.46	White solid	289-291 °C (at 100 mmHg)
Oxalyl Chloride	C₂Cl₂O₂	126.93	Colorless fuming liquid	63-64 °C
Vaccenic Acid Chloride	C₁₈H₃₃ClO	300.91	Colorless to pale yellow oil	Estimated ~180-185 °C (at 1-2 mmHg)[1]

Table 2: Reagent Quantities for a Typical Synthesis

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount (mmol)	Volume/Mass	Molar Equivalent
Vaccenic Acid	282.46	-	10	2.82 g	1.0
Oxalyl Chloride	126.93	1.455	15	1.3 mL	1.5
Anhydrous Hexane (B92381)	-	0.659	-	20 mL	-

Experimental Protocol

Synthesis of Vaccenic Acid Chloride

This procedure is adapted from established methods for the synthesis of unsaturated fatty acid chlorides, such as oleoyl (B10858665) chloride.[2]

Materials:

• Vaccenic acid

• Oxalyl chloride

• Anhydrous hexane (or dichloromethane)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe

• Condenser with a drying tube (filled with calcium chloride)

• Inert gas supply (Nitrogen or Argon)

• Heating mantle or oil bath

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup:

  • In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a condenser topped with a drying tube, add vaccenic acid (1.0 eq).

  • Dissolve the vaccenic acid in anhydrous hexane (or dichloromethane).[2]

  • Flush the system with an inert gas (nitrogen or argon).

• Addition of Oxalyl Chloride:

  • Slowly add oxalyl chloride (1.5 eq) to the stirred solution of vaccenic acid at room temperature.[2] The addition can be done using a dropping funnel or a syringe over a period of 15-20 minutes.

  • The reaction will evolve gases (CO, CO₂, and HCl), which should be vented through the drying tube into a fume hood.

• Reaction:

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1.5 to 2 hours.[2] The progress of the reaction can be monitored by the cessation of gas evolution.

• Work-up:

  • Once the reaction is complete, remove the solvent and excess oxalyl chloride using a rotary evaporator.[2] It is advisable to use a trap to capture the volatile and corrosive byproducts.

• Purification:

  • The crude vaccenic acid chloride can be used for many applications without further purification.[1]

  • For higher purity, the product can be purified by vacuum distillation.[1] The distillation should be performed at a very low pressure (e.g., 1-2 mmHg) to avoid decomposition at high temperatures.[1]

Characterization of Vaccenic Acid Chloride

The structure and purity of the synthesized vaccenic acid chloride can be confirmed using spectroscopic methods. The following are expected spectral data based on the closely related compound, oleoyl chloride.[3][4]

• Infrared (IR) Spectroscopy:

  • A strong absorption band characteristic of the acyl chloride carbonyl group is expected around 1800 cm⁻¹.

  • The absence of a broad O-H stretching band (from the carboxylic acid starting material) around 3000 cm⁻¹ indicates the completion of the reaction.[1]

  • A peak corresponding to the C=C stretch of the double bond will be present around 1650 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR:

    • The protons on the double bond are expected to appear as a multiplet around 5.3-5.4 ppm.

    • The triplet corresponding to the methyl group (CH₃) will be at approximately 0.9 ppm.

    • The triplet for the methylene (B1212753) group alpha to the carbonyl (–CH₂–COCl) will be shifted downfield to around 2.8-2.9 ppm.

  • ¹³C NMR:

    • The carbonyl carbon of the acyl chloride will appear at a characteristic chemical shift of around 173-174 ppm.

    • The carbons of the double bond will be in the region of 128-132 ppm.

Safety Precautions

• Oxalyl chloride is highly toxic, corrosive, and reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• The reaction evolves toxic gases (carbon monoxide and hydrogen chloride). Ensure proper ventilation and trapping of off-gases.

• Handle all chemicals with care and consult the relevant Safety Data Sheets (SDS) before use.

Mandatory Visualizations

Caption: Workflow for the synthesis of vaccenic acid chloride.

Caption: Simplified reaction pathway for acyl chloride formation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]
• 3. Oleoyl chloride | C18H33ClO | CID 5364783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. OLEOYL CHLORIDE(112-77-6) 1H NMR spectrum [chemicalbook.com]

Application Notes: Metabolic Labeling with Vaccenic Acid Analogs

Introduction

Vaccenic acid ((11E)-11-octadecenoic acid) is a naturally occurring trans fatty acid found predominantly in ruminant fats and dairy products. It is a key intermediate in the biohydrogenation of linoleic acid and serves as a precursor for the endogenous synthesis of conjugated linoleic acid (CLA), specifically rumenic acid (cis-9, trans-11 CLA), which has been associated with various health benefits. The study of vaccenic acid metabolism provides insights into fatty acid trafficking, lipid droplet formation, membrane composition, and signaling pathways.

Metabolic labeling is a powerful technique to trace the fate of molecules within living systems. This document outlines the application of a vaccenic acid analog, Azido-Vaccenic Acid (AVA) , for metabolic labeling studies. While "vaccenic acid chloride" is a reactive chemical species suitable for organic synthesis, it is not used directly for metabolic labeling in live cells due to its high reactivity. Instead, a bioorthogonally tagged version, such as an azido- or alkynyl-vaccenic acid, is employed. These analogs are readily metabolized by cells and incorporated into various lipid species. The azide (B81097) group serves as a chemical handle for subsequent detection and visualization via copper-catalyzed or strain-promoted alkyne-azide cycloaddition ("click chemistry").

Principle of the Method

The methodology involves a two-step process:

• Metabolic Incorporation: Cells or organisms are incubated with Azido-Vaccenic Acid (AVA). AVA is taken up by cells and, acting as a surrogate for natural vaccenic acid, is incorporated into complex lipids such as triglycerides, phospholipids, and cholesterol esters through the cell's natural metabolic pathways.

• Bioorthogonal Ligation (Click Chemistry): After a desired labeling period, the incorporated azide tag is detected by reaction with a probe containing a terminal alkyne. This probe can be a fluorophore for imaging, biotin (B1667282) for affinity purification and proteomics, or another tag for various downstream analyses.

Quantitative Data Summary

The following tables summarize key quantitative data related to vaccenic acid metabolism, which can be used as a baseline for designing and interpreting metabolic labeling experiments with AVA.

Table 1: Incorporation and Conversion of Vaccenic Acid in Different Models

Model System	Treatment	Key Finding	Quantitative Result	Reference
JCR:LA-cp Rats	1.5% (w/w) Vaccenic Acid diet for 3 weeks	Incorporation into adipose triglycerides	1.5-fold increase in VA; 6.5-fold increase in CLA	[1]
JCR:LA-cp Rats	1% (w/w) Vaccenic Acid diet for 8 weeks	Alteration of endocannabinoids	Increased jejunal anandamide (B1667382) concentrations	[2]
Lactating Women	2.5 mg/kg body weight of ¹³C-Vaccenic Acid	Conversion to CLA in milk	Peak ¹³C-enrichment of 7.6% in milk VA at 18h; 0.4% in milk CLA at 18h	[1]
Lactating Dairy Cattle	1.5 g abomasal infusion of ¹³C-Vaccenic Acid	Conversion to CLA in milk fat	~80% of milk fat cis-9, trans-11 CLA originated from VA	[3]
Human Intervention	1.5, 3.0, or 4.5 g/day of Vaccenic Acid for 9 days	Serum incorporation and conversion	94%, 307%, and 620% increase in serum VA; average conversion to RA of 19%	[4]

Table 2: Metabolic Effects of Vaccenic Acid Supplementation

Model System	Treatment	Parameter Measured	Result	Reference
JCR:LA-cp Rats	1.5% (w/w) Vaccenic Acid diet for 3 weeks	Fasting plasma triglycerides	40% decrease	[1]
JCR:LA-cp Rats	Vaccenic Acid enriched diet	Serum haptoglobin (inflammation marker)	Normalized to levels of lean controls	[5]
Human Study	Re-evaluation of VA supplementation study	Endogenous production of trans-palmitoleic acid (16:1t9) from VA	Average conversion rate of 17%	[3]

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with Azido-Vaccenic Acid (AVA)

Objective: To label cellular lipids with AVA for subsequent fluorescence imaging.

Materials:

• Mammalian cell line (e.g., HeLa, 3T3-L1 adipocytes)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Azido-Vaccenic Acid (AVA) stock solution (10 mM in DMSO)

• Fatty acid-free BSA

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (for permeabilization)

• Click chemistry reaction cocktail:

  • Fluorescent alkyne probe (e.g., Alexa Fluor 488 DIBO alkyne for copper-free click, or alkyne-fluorophore for CuAAC)

  • For CuAAC: Copper (II) sulfate (B86663) (CuSO₄), TBTA ligand, Sodium Ascorbate

• Hoechst stain (for nuclear counterstain)

• Mounting medium

Procedure:

• Cell Seeding: Plate cells on glass coverslips in a 24-well plate at a density that will result in 70-80% confluency at the time of labeling.

• Preparation of AVA-BSA Complex: a. In a sterile tube, mix 10 µL of 10 mM AVA stock with 1 mL of complete medium containing 0.5% fatty acid-free BSA. b. Vortex briefly and incubate at 37°C for 15 minutes to allow complex formation. This results in a 100 µM working solution.

• Metabolic Labeling: a. Aspirate the old medium from the cells and wash once with warm PBS. b. Add the AVA-BSA containing medium to the cells. A final concentration of 10-50 µM AVA is a good starting point. Include a vehicle control (DMSO + BSA). c. Incubate for 4-24 hours at 37°C in a CO₂ incubator. The optimal time will depend on the cell type and experimental goals.

• Fixation and Permeabilization: a. Aspirate the labeling medium and wash the cells three times with cold PBS. b. Fix the cells with 4% PFA for 15 minutes at room temperature. c. Wash twice with PBS. d. For intracellular targets, permeabilize with 0.1% Triton X-100 in PBS for 10 minutes. e. Wash three times with PBS containing 3% BSA.

• Click Reaction (Copper-Free SPAAC Example): a. Prepare the click reaction cocktail by diluting the fluorescent DIBO-alkyne probe in PBS to a final concentration of 5-20 µM. b. Add the cocktail to the coverslips and incubate for 1 hour at room temperature, protected from light. c. Wash the cells three times with PBS.

• Staining and Mounting: a. Counterstain nuclei with Hoechst stain for 10 minutes. b. Wash twice with PBS. c. Mount the coverslips onto glass slides using an appropriate mounting medium.

• Imaging: Visualize the labeled lipids using a fluorescence microscope with filter sets appropriate for the chosen fluorophore and Hoechst.

Protocol 2: Extraction and Analysis of AVA-Labeled Lipids by TLC

Objective: To separate and identify the classes of lipids that have incorporated AVA.

Materials:

• AVA-labeled and control cell pellets

• Chloroform (B151607), Methanol, Water (for lipid extraction)

• TLC plates (silica gel)

• TLC developing chamber

• Solvent system (e.g., hexane:diethyl ether:acetic acid, 80:20:1 v/v/v for neutral lipids)

• Biotin-alkyne

• Streptavidin-HRP conjugate

• ECL detection reagents

• X-ray film or digital imager

Procedure:

• Metabolic Labeling: Label cells in a 6-well plate or 10 cm dish as described in Protocol 1, but using a non-fluorescent alkyne probe like Biotin-Alkyne for the click reaction.

• Cell Lysis and Click Reaction: a. Scrape cells in PBS, pellet by centrifugation, and lyse the cells (e.g., by sonication in PBS). b. Perform the click reaction with Biotin-Alkyne on the cell lysate.

• Lipid Extraction: a. Perform a Bligh-Dyer or Folch extraction on the lysate. Briefly, add chloroform:methanol (1:2 v/v) to the aqueous lysate, vortex, then add chloroform and water to induce phase separation. b. Collect the lower organic phase containing the lipids. c. Dry the lipid extract under a stream of nitrogen.

• Thin-Layer Chromatography (TLC): a. Resuspend the dried lipids in a small volume of chloroform. b. Spot the lipid extract onto a silica (B1680970) TLC plate. Include lipid standards (e.g., triglycerides, phospholipids, cholesterol esters) in a separate lane. c. Develop the plate in a chamber pre-equilibrated with the chosen solvent system until the solvent front is ~1 cm from the top. d. Air-dry the plate.

• Detection: a. Block the TLC plate in 5% BSA in TBST for 1 hour. b. Incubate with Streptavidin-HRP conjugate (diluted in blocking buffer) for 1 hour. c. Wash the plate thoroughly with TBST. d. Apply ECL reagents and expose to film or a digital imager to visualize the biotin-labeled lipid species.

Visualizations

Metabolic Fate and Labeling Workflow

References

• 1. Cis-9, trans-11 conjugated linoleic acid is synthesized from vaccenic acid in lactating women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic labeling with fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cis-9, trans-11 conjugated linoleic acid is synthesized directly from vaccenic acid in lactating dairy cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Subcellular Analysis of Fatty Acid Metabolism Using Organelle-Selective Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vaccenic - Essential and Metabolic Fatty Acids Markers (RBCs) - Lab Results explained | HealthMatters.io [healthmatters.io]

Application Notes and Protocols for Mass Spectrometry: Vaccenic Acid Chloride as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Disrupting the Norm: Investigating Vaccenic Acid Chloride as a Novel Internal Standard for Fatty Acid Quantification by Mass Spectrometry

Abstract

Quantitative analysis of fatty acids is critical in understanding metabolic diseases and in the development of novel therapeutics. The use of internal standards is paramount for achieving accurate and reproducible results in mass spectrometry-based lipidomics. While stable isotope-labeled fatty acids are the gold standard, their availability and cost can be prohibitive. This application note explores the investigational use of vaccenic acid chloride as a cost-effective alternative internal standard for the quantification of fatty acids in biological matrices. We present a hypothetical protocol for its application in both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), alongside benchmark performance data from established methods. Due to the inherent reactivity of acid chlorides, special handling and procedural considerations are highlighted.

Introduction

Vaccenic acid, a naturally occurring trans fatty acid found in ruminant fats and dairy products, is a significant component of the human diet and metabolome.[1][2] Its role in various biological pathways, including its conversion to conjugated linoleic acid (CLA), makes it a molecule of interest in metabolic research.[1][2][3][4] The corresponding acyl chloride, vaccenic acid chloride, is a commercially available compound that, hypothetically, could serve as an internal standard for fatty acid analysis.

The primary advantage of an internal standard is its ability to correct for sample loss during extraction and derivatization, as well as for variations in instrument response.[5][6][7][8] Ideally, an internal standard should be chemically similar to the analytes of interest but distinguishable by the mass spectrometer, and it should not be naturally present in the sample.[6][8] Vaccenic acid chloride meets some of these criteria. However, its high reactivity, particularly its propensity to hydrolyze in the presence of water and react with alcohols, presents a significant challenge. This document outlines a theoretical framework for its use, emphasizing the necessary precautions and the need for extensive validation.

Biological Significance of Vaccenic Acid

Vaccenic acid is a precursor to rumenic acid (c9, t11-CLA), a compound with numerous reported health benefits.[3][4] The conversion is catalyzed by the enzyme Δ9-desaturase.[9] Dysregulation of fatty acid metabolism is implicated in a range of diseases, including metabolic syndrome, cardiovascular disease, and cancer.[1][3][4] Accurate quantification of fatty acids like vaccenic acid is therefore crucial for both basic research and clinical diagnostics.

Caption: Metabolic conversion of Vaccenic Acid.

Proposed Investigational Protocols

Disclaimer: The following protocols are hypothetical and have not been validated. Vaccenic acid chloride is a reactive compound, and its use as an internal standard requires rigorous optimization and validation by the end-user.

Handling and Stability of Vaccenic Acid Chloride

Vaccenic acid chloride is highly susceptible to hydrolysis and reaction with nucleophiles such as alcohols. All solvents and reagents must be anhydrous. Glassware should be oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen). Stock solutions of vaccenic acid chloride should be prepared in an anhydrous, aprotic solvent (e.g., hexane (B92381) or toluene) and stored under an inert atmosphere at -80°C. The stability of the stock solution should be regularly monitored.

Hypothetical GC-MS Protocol for Total Fatty Acid Analysis

This protocol is adapted from established methods for fatty acid analysis.[5][10][11][12] The key modification is the timing and method of addition of the internal standard to minimize its degradation.

Experimental Workflow (GC-MS)

Caption: Proposed GC-MS workflow for fatty acid analysis.

Protocol Steps:

• Sample Preparation: Homogenize biological samples (e.g., plasma, tissue) in an appropriate buffer.

• Lipid Extraction: Perform a lipid extraction using a modified Folch method with anhydrous solvents (chloroform/methanol (B129727), 2:1 v/v).

• Internal Standard Addition: To the dried lipid extract, add a precise volume of the vaccenic acid chloride internal standard solution in anhydrous hexane.

• Derivatization: Immediately proceed with derivatization to fatty acid methyl esters (FAMEs) using a moisture-sensitive reagent like boron trifluoride in methanol (BF3-methanol) or methanolic HCl. The derivatization step will also convert the vaccenic acid chloride to its methyl ester.

• Extraction of FAMEs: Extract the FAMEs into an organic solvent like hexane.

• GC-MS Analysis: Analyze the FAMEs by GC-MS.

GC-MS Parameters (Example):

Parameter	Setting
Column	DB-23 (or equivalent highly polar column)
Injector Temp.	250°C
Oven Program	150°C hold 1 min, ramp to 270°C at 10°C/min, hold 1 min
Carrier Gas	Helium
Ionization Mode	Electron Ionization (EI)
MS Mode	Selected Ion Monitoring (SIM)

Hypothetical LC-MS/MS Protocol for Free Fatty Acid Analysis

This protocol is adapted from established LC-MS/MS methods for free fatty acid analysis.[13][14][15]

Experimental Workflow (LC-MS/MS)

Caption: Proposed LC-MS/MS workflow for fatty acid analysis.

Protocol Steps:

• Sample Preparation: Acidify the sample (e.g., plasma) with a dilute acid.

• Liquid-Liquid Extraction: Extract the free fatty acids using an anhydrous organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

• Internal Standard Addition: Add a precise volume of the vaccenic acid chloride internal standard solution to the dried extract.

• Reconstitution: Reconstitute the sample in the initial mobile phase, ensuring it is aprotic if possible, or minimize the time in protic solvents.

• LC-MS/MS Analysis: Immediately analyze by LC-MS/MS. The vaccenic acid chloride will likely hydrolyze to vaccenic acid upon injection into the aqueous mobile phase. The analysis would then rely on monitoring the [M-H]- ion of vaccenic acid.

LC-MS/MS Parameters (Example):

Parameter	Setting
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10) with 0.1% formic acid
Gradient	Optimized for fatty acid separation
Ionization Mode	Negative Electrospray Ionization (ESI-)
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Benchmark Quantitative Performance

The following tables summarize typical performance characteristics for validated fatty acid quantification methods using stable isotope-labeled internal standards. A method utilizing vaccenic acid chloride as an internal standard would need to demonstrate comparable performance upon validation.

Table 1: Representative Linearity and Limits of Detection/Quantification

Analyte	Linear Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Reference
Palmitic Acid	1 - 1000	>0.99	0.5	1	[16][17]
Oleic Acid	1 - 1000	>0.99	0.5	1	[16][17]
Linoleic Acid	1 - 1000	>0.99	1	2.5	[13][16]
Arachidonic Acid	0.5 - 500	>0.99	0.2	0.5	[13][15]

Table 2: Representative Recovery and Precision

Analyte	Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Reference
Palmitic Acid	85 - 110	<10	<15	[18][19]
Oleic Acid	90 - 115	<10	<15	[18][19]
Linoleic Acid	88 - 112	<15	<20	[19][20]
Arachidonic Acid	85 - 115	<15	<20	[19][20]

Conclusion and Future Perspectives

The use of vaccenic acid chloride as an internal standard for mass spectrometry-based fatty acid analysis is a novel, yet challenging, concept. Its commercial availability and structural similarity to endogenous fatty acids make it an attractive candidate. However, its inherent reactivity necessitates the development of specialized, anhydrous sample preparation protocols. The hypothetical workflows presented here provide a starting point for researchers interested in exploring this possibility. Rigorous validation of its stability, recovery, and impact on quantification accuracy is essential before it can be considered a viable alternative to stable isotope-labeled standards. Future work should focus on empirical testing of these protocols, optimizing reaction conditions to minimize degradation of the internal standard, and comparing its performance against established methods. Success in this endeavor could provide a valuable and cost-effective tool for the lipidomics community.

References

• 1. metabolon.com [metabolon.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Bioconversion of vaccenic acid to conjugated linoleic acid in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. lipidmaps.org [lipidmaps.org]
• 12. shimadzu.com [shimadzu.com]
• 13. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 15. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A comprehensive method for determination of fatty acids in the initial oral biofilm (pellicle) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Simultaneous determination of 22 fatty acids in total parenteral nutrition (TPN) components by gas chromatography-mass spectrometry (GC-MS) - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00407D [pubs.rsc.org]

Application Notes and Protocols for the Incorporation of Vaccenic Acid into Phospholipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vaccenic acid (18:1 trans-11) is a naturally occurring trans fatty acid found predominantly in ruminant fats and dairy products. Unlike industrially produced trans fats, vaccenic acid has been the subject of research for its potential biological activities, including its role as a precursor to conjugated linoleic acid (CLA) and its interactions with key cellular signaling pathways. The incorporation of vaccenic acid into phospholipids (B1166683), the primary components of cell membranes, is a critical area of study for understanding its influence on membrane structure and function, as well as for developing novel liposomal drug delivery systems and therapeutic agents.

These application notes provide a detailed protocol for the chemical synthesis of vaccenyl-containing phospholipids, specifically focusing on the acylation of a lysophospholipid with vaccenic acid chloride. This document outlines the necessary steps for synthesis, purification, and characterization of the target phospholipid, along with an overview of relevant signaling pathways.

Data Presentation: Synthesis of 1-Vaccenoyl-sn-glycero-3-phosphocholine

The following table summarizes the expected quantitative data for the multi-step synthesis of a representative vaccenyl-phospholipid, 1-vaccenoyl-sn-glycero-3-phosphocholine, based on established methods for similar long-chain unsaturated fatty acids.

Step	Reaction	Reagents	Typical Yield	Purity	Analytical Techniques
1	Synthesis of Vaccenic Acid Chloride	Vaccenic Acid, Thionyl Chloride (SOCl₂) or Oxalyl Chloride	>95%	>98%	¹H NMR, ¹³C NMR, IR Spectroscopy
2	Acylation of Lysophosphatidylcholine	Vaccenic Acid Chloride, 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine	70-85%	>95% after purification	TLC, HPLC, ¹H NMR, ¹³C NMR, ESI-MS
3	Purification	Silica (B1680970) Gel Column Chromatography	>90% recovery	>99%	TLC, HPLC

Experimental Protocols

Protocol 1: Synthesis of Vaccenic Acid Chloride

This protocol describes the conversion of vaccenic acid to its more reactive acyl chloride derivative using thionyl chloride.

Materials:

• Vaccenic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene (B28343)

• Round-bottom flask with a reflux condenser and drying tube

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve vaccenic acid (1 equivalent) in anhydrous toluene.

• Slowly add thionyl chloride (1.5 equivalents) to the solution at room temperature with gentle stirring.

• Once the addition is complete, heat the reaction mixture to a gentle reflux (approximately 40-50°C) for 2-4 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. To ensure complete removal of residual thionyl chloride, co-evaporation with anhydrous toluene (2-3 times) is recommended.

• The resulting vaccenic acid chloride, a pale yellow oil, should be used immediately in the next step without further purification.

Protocol 2: Incorporation of Vaccenic Acid Chloride into Lysophosphatidylcholine

This protocol details the acylation of a commercially available lysophospholipid, 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine, with the synthesized vaccenic acid chloride.

Materials:

• Vaccenic acid chloride (from Protocol 1)

• 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine

• Anhydrous chloroform (B151607) or dichloromethane

• Anhydrous pyridine (B92270) or triethylamine (B128534)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (nitrogen or argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine (1 equivalent) in anhydrous chloroform or dichloromethane.

• Add anhydrous pyridine or triethylamine (1.2 equivalents) to the solution to act as a base and scavenger for the HCl byproduct.

• Cool the mixture in an ice bath (0°C).

• Slowly add a solution of vaccenic acid chloride (1.1 equivalents) in the same anhydrous solvent to the lysophospholipid solution with continuous stirring.

• Allow the reaction to proceed at 0°C for 30 minutes and then let it warm to room temperature, stirring for an additional 12-24 hours.

• The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as chloroform:methanol (B129727):water (65:25:4, v/v/v). The product will have a higher Rf value than the starting lysophospholipid.

• Once the reaction is complete, quench the reaction by adding a small amount of water.

• The solvent is removed under reduced pressure using a rotary evaporator to yield the crude 1-palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine.

Protocol 3: Purification of 1-Palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine

This protocol describes the purification of the synthesized phospholipid using silica gel column chromatography.

Materials:

• Crude 1-palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine

• Silica gel (230-400 mesh)

• Chromatography column

• Solvents for elution: chloroform, methanol, and water

• Fraction collector (optional)

• TLC plates and developing chamber

Procedure:

• Prepare a silica gel slurry in chloroform and pack the chromatography column.

• Dissolve the crude phospholipid in a minimal amount of chloroform.

• Load the sample onto the top of the silica gel column.

• Elute the column with a stepwise gradient of increasing polarity. Start with pure chloroform to elute any non-polar impurities.

• Gradually increase the polarity by adding methanol to the chloroform. A typical gradient could be:

  • 95:5 (Chloroform:Methanol)

  • 90:10 (Chloroform:Methanol)

  • 85:15 (Chloroform:Methanol)

  • 80:20 (Chloroform:Methanol)

• Collect fractions and monitor the elution of the desired product by TLC.

• Pool the fractions containing the pure phospholipid.

• Evaporate the solvent from the pooled fractions under reduced pressure to obtain the purified 1-palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine as a waxy solid.

Protocol 4: Characterization of 1-Palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR (in CDCl₃): Expected chemical shifts (δ, ppm): ~5.4 (m, -CH=CH- of vaccenic acid), ~5.2 (m, sn-2 CH of glycerol), ~4.4 and ~4.1 (m, sn-1 CH₂ of glycerol), ~4.3 (m, -CH₂-N⁺), ~3.8 (m, -CH₂-O-P), ~3.4 (s, -N⁺(CH₃)₃), ~2.3 (t, α-CH₂ of both fatty acids), ~2.0 (m, allylic CH₂ of vaccenic acid), ~1.6 (m, β-CH₂ of both fatty acids), ~1.2-1.4 (br s, methylene (B1212753) chain of both fatty acids), ~0.9 (t, terminal CH₃ of both fatty acids).

• ¹³C NMR (in CDCl₃): Expected chemical shifts (δ, ppm): ~173-174 (C=O of both fatty acids), ~130 (-CH=CH- of vaccenic acid), ~70 (sn-2 CH of glycerol), ~66 (sn-3 CH₂ of glycerol), ~63 (sn-1 CH₂ of glycerol), ~60 (-CH₂-O-P), ~59 (-CH₂-N⁺), ~54 (-N⁺(CH₃)₃), ~34 (α-CH₂ of both fatty acids), ~22-32 (methylene carbons), ~14 (terminal CH₃).

2. Electrospray Ionization Mass Spectrometry (ESI-MS):

• Positive Ion Mode: The expected mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺ of 1-palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine (C₄₂H₈₂NO₈P) is approximately 760.58. Adducts with sodium [M+Na]⁺ (m/z ~782.56) and potassium [M+K]⁺ (m/z ~798.54) may also be observed.

• Tandem MS (MS/MS): Fragmentation of the parent ion will yield characteristic product ions, including the phosphocholine (B91661) headgroup at m/z 184.07.

Signaling Pathways and Experimental Workflows

Peroxisome Proliferator-Activated Receptor γ (PPARγ) Signaling

Vaccenic acid and its metabolites can act as ligands for PPARγ, a nuclear receptor that plays a crucial role in lipid metabolism and inflammation. Activation of PPARγ leads to the transcription of target genes involved in adipogenesis and fatty acid uptake.

Caption: PPARγ signaling pathway activated by vaccenic acid.

Endocannabinoid Signaling Pathway

The incorporation of vaccenic acid into membrane phospholipids can influence the endocannabinoid system. The availability of specific fatty acids in phospholipids is a rate-limiting step for the synthesis of endocannabinoids like anandamide (B1667382) (AEA).

Caption: Influence of vaccenic acid on endocannabinoid synthesis.

Experimental Workflow for Synthesis and Characterization

The following diagram illustrates the overall workflow for the synthesis, purification, and characterization of vaccenyl-phospholipids.

Caption: Workflow for vaccenyl-phospholipid synthesis.

Application Notes: Utilizing Vaccenic Acid Chloride in the Formulation of Model Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Model membranes are indispensable tools in cellular biology, biophysics, and drug development, providing simplified and controllable systems to study complex biological processes. These artificial lipid bilayers, often in the form of liposomes or supported bilayers, allow for the detailed investigation of membrane protein function, lipid-protein interactions, and the mechanisms of drug permeation and delivery. The fatty acid composition of these model membranes is a critical determinant of their physicochemical properties, including fluidity, thickness, and phase behavior.

Vaccenic acid, a naturally occurring trans fatty acid found in ruminant fats and dairy products, has garnered significant interest for its unique biological activities. Incorporating vaccenic acid into model membranes can provide valuable insights into its role in cellular function and its potential as a component of drug delivery vehicles. Vaccenic acid chloride, as a reactive derivative, offers a versatile precursor for the synthesis of custom phospholipids (B1166683) containing vaccenoyl chains. These custom lipids can then be used to construct model membranes with precisely defined compositions.

These application notes provide a comprehensive overview and detailed protocols for the use of vaccenic acid chloride in the creation and characterization of model membranes.

Applications of Vaccenic Acid-Containing Model Membranes

Model membranes incorporating vaccenic acid can be employed in a wide range of research and development applications:

• Drug Permeability and Delivery Studies: The unique stereochemistry of the trans double bond in vaccenic acid can influence membrane packing and fluidity. Model membranes containing vaccenoyl phospholipids can be used to assess how this fatty acid affects the passive diffusion of drug candidates across the lipid bilayer. Furthermore, liposomes formulated with vaccenic acid can be investigated as novel drug delivery systems, potentially influencing drug release kinetics and interaction with target cells.

• Investigating Lipid-Protein Interactions: The local membrane environment, including its fatty acid composition, can significantly impact the structure and function of membrane-embedded proteins. By incorporating vaccenic acid into model membranes, researchers can study its specific effects on the activity of ion channels, transporters, and receptors.

• Understanding Membrane Biophysics: The presence of a trans double bond in vaccenic acid, in contrast to the cis bond in its isomer oleic acid, leads to distinct effects on the physical properties of the lipid bilayer. Model membranes are ideal systems for characterizing these differences in terms of membrane thickness, bending rigidity, and phase transition temperature. Such studies contribute to a fundamental understanding of how different fatty acids modulate membrane structure and dynamics.

• Elucidating Cellular Signaling Pathways: Vaccenic acid has been shown to influence various cellular signaling cascades. Model membranes containing vaccenoyl lipids can be used in reconstituted systems to investigate the initial steps of signaling pathways that are triggered at the cell membrane, for example, by studying the binding of peripheral proteins or the formation of specific lipid domains.

Experimental Protocols

The following sections provide detailed protocols for the synthesis of vaccenoyl-containing phospholipids from vaccenic acid chloride and the subsequent preparation of model membranes in the form of liposomes.

Protocol 1: Synthesis of 1-palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine (PVPC)

This protocol describes a general method for the acylation of a lysophospholipid with vaccenic acid chloride to produce a mixed-chain phospholipid. This is a representative protocol that can be adapted for the synthesis of other phospholipid species.

Materials:

• Vaccenic acid chloride

• 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine (Lyso-PPC)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous pyridine (B92270)

• 4-(Dimethylamino)pyridine (DMAP) (catalyst)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., chloroform (B151607), methanol, water mixtures)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Inert atmosphere (e.g., argon or nitrogen)

Procedure:

• Preparation of Reactants:

  • Thoroughly dry the Lyso-PPC under high vacuum for several hours to remove any residual water.

  • Dissolve the dried Lyso-PPC in anhydrous DCM under an inert atmosphere. Add anhydrous pyridine to the solution.

  • In a separate flask, dissolve vaccenic acid chloride in anhydrous DCM under an inert atmosphere.

• Acylation Reaction:

  • Slowly add the vaccenic acid chloride solution to the stirring Lyso-PPC solution at 0°C (ice bath).

  • Add a catalytic amount of DMAP to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight under an inert atmosphere.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by TLC. Use a solvent system that clearly separates the starting lysophospholipid from the product phospholipid (e.g., chloroform:methanol:water 65:25:4 v/v/v). The product should have a higher Rf value than the starting material.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding a small amount of water.

  • Evaporate the solvent using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using a gradient of chloroform and methanol.

  • Collect the fractions containing the pure PVPC, as identified by TLC.

• Characterization and Storage:

  • Combine the pure fractions and evaporate the solvent.

  • Confirm the identity and purity of the synthesized PVPC using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

  • Store the purified phospholipid in chloroform or another suitable organic solvent at -20°C or -80°C under an inert atmosphere to prevent oxidation.

Workflow for the synthesis of a vaccenoyl-containing phospholipid.

Protocol 2: Preparation of Large Unilamellar Vesicles (LUVs) by the Thin-Film Hydration and Extrusion Method

This protocol describes a standard and reproducible method for preparing liposomes of a defined size.

Materials:

• Synthesized vaccenoyl-containing phospholipid (e.g., PVPC)

• Other lipids as required (e.g., cholesterol, other phospholipids)

• Chloroform or a suitable organic solvent mixture

• Hydration buffer (e.g., phosphate-buffered saline (PBS), Tris buffer)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome (B1194612) extrusion device (e.g., a mini-extruder)

• Polycarbonate membranes with desired pore size (e.g., 100 nm)

• Syringes

Procedure:

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., PVPC and cholesterol) in chloroform in a round-bottom flask. The total lipid concentration should be between 1 and 10 mg/mL.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the phase transition temperature of the lipid mixture to ensure proper mixing.

  • Gradually reduce the pressure to evaporate the solvent, which will result in the formation of a thin, uniform lipid film on the inner surface of the flask.

  • Continue to apply a high vacuum for at least 2 hours (or overnight) to remove any residual solvent.

• Hydration:

  • Add the desired volume of hydration buffer to the flask containing the lipid film. The buffer should be pre-warmed to a temperature above the lipid phase transition temperature.

  • Gently swirl the flask to hydrate (B1144303) the lipid film. This will result in the formation of multilamellar vesicles (MLVs).

  • Allow the mixture to hydrate for at least 1 hour, with occasional gentle agitation.

• Freeze-Thaw Cycles (Optional):

  • To increase the encapsulation efficiency for hydrophilic molecules, subject the MLV suspension to several (e.g., 5-10) freeze-thaw cycles. This involves alternatingly freezing the suspension in liquid nitrogen and thawing it in a warm water bath.

• Extrusion:

  • Assemble the liposome extrusion device with a polycarbonate membrane of the desired pore size (e.g., 100 nm) according to the manufacturer's instructions.

  • Transfer the MLV suspension into one of the syringes.

  • Pass the lipid suspension through the membrane back and forth between the two syringes for an odd number of times (e.g., 11 or 21 passes). This process forces the MLVs to break and re-form into LUVs of a size comparable to the membrane pore diameter.

• Characterization and Storage:

  • Characterize the size distribution and zeta potential of the prepared liposomes using Dynamic Light Scattering (DLS).

  • Store the liposome suspension at 4°C. The stability will depend on the lipid composition. For long-term storage, the liposomes can be frozen, but this may affect their size and integrity.

Workflow for liposome preparation and characterization.

Quantitative Data

Tissue/Cell Type	Experimental Condition	Key Findings on Lipid Composition
Rat Adipose Tissue	Diet supplemented with 1.5% vaccenic acid for 3 weeks	Incorporation of vaccenic acid into adipose triglycerides increased by 1.5-fold.[1]
Rat Liver Phospholipids	Diet supplemented with vaccenic acid	Increased the amount of arachidonic acid (an endocannabinoid precursor) in liver phospholipids.[2]
Rat Visceral Adipose Tissue (VAT) Phospholipids	Diet supplemented with vaccenic acid	Did not significantly alter the incorporation of arachidonic acid in VAT phospholipids.[2]
Human Colon Adenocarcinoma Cells	Supplementation with milk lipids containing vaccenic acid	Altered the overall lipid composition and inhibited cell growth.[3]
JCR:LA-cp Rat Splenocyte Phospholipids	Diet containing vaccenic acid	Modified the phospholipid composition, which was associated with changes in cytokine production.[4]

These findings suggest that the presence of vaccenic acid in the cellular environment leads to its incorporation into membrane lipids, thereby altering the fatty acid profile of the membrane. This, in turn, can influence cellular processes and signaling.

Concluding Remarks

The use of vaccenic acid chloride as a precursor for the synthesis of novel phospholipids opens up new avenues for the creation of sophisticated model membranes. These biomimetic systems are crucial for dissecting the specific roles of vaccenic acid in membrane biophysics and cellular function. The protocols and information provided herein offer a foundational framework for researchers and drug development professionals to explore the unique properties of vaccenic acid-containing membranes, ultimately contributing to a deeper understanding of lipid biology and the development of innovative therapeutic strategies.

References

• 1. Characterization of lipid bilayers adsorbed to functionalized air/water interfaces - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of phospholipids on a glyceric acid scaffold: design and preparation of phospholipase A2 specific substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. scilit.com [scilit.com]

Application Notes: Analytical Strategies for the Quantification of Vaccenic Acid Chloride

Introduction

Vaccenic acid chloride, the acyl chloride derivative of vaccenic acid, is a highly reactive chemical intermediate. Its quantification is critical in various research and development settings, particularly in ensuring the purity of synthesized products and monitoring reaction kinetics. However, the inherent instability and high reactivity of the acyl chloride functional group make direct analysis challenging.[1][2] Acyl chlorides readily react with nucleophiles, including water, leading to hydrolysis back to the corresponding carboxylic acid, which can produce inaccurate quantitative results.[1][2][3]

Therefore, the most robust and widely accepted strategy for the quantification of vaccenic acid chloride involves a derivatization step. This process converts the unstable acyl chloride into a stable, readily analyzable derivative. This document outlines two primary validated methods for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) following esterification and High-Performance Liquid Chromatography (HPLC) with UV detection following derivatization with a chromophoric agent.

Principle of Analysis

The core principle involves a two-step process:

• Derivatization: The sample containing vaccenic acid chloride is reacted with a specific reagent to form a stable derivative. This step neutralizes the reactive acyl chloride group.

• Chromatographic Analysis: The resulting stable derivative is then separated and quantified using a suitable chromatographic technique (GC or HPLC).

The choice of method depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

Method 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Application

This method is ideal for volatile and thermally stable compounds. By converting vaccenic acid chloride to its methyl ester (vaccenic acid methyl ester), the resulting derivative is highly suitable for GC analysis.[4] This approach offers excellent separation efficiency and sensitivity, with mass spectrometry providing definitive identification and quantification.

Workflow Overview

The acyl chloride is converted to its corresponding methyl ester via reaction with methanol. This process, known as methanolysis or esterification, is simple and quantitative.[2] The resulting fatty acid methyl ester (FAME) is then extracted and analyzed by GC-MS.

Caption: General workflow for GC-MS analysis of vaccenic acid chloride.

Method 2: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

Application

This method is highly versatile and particularly useful for trace analysis of acyl chlorides in complex or non-volatile matrices, such as lipophilic drug substances.[1][2][5] The strategy involves reacting vaccenic acid chloride with a derivatizing agent that attaches a chromophore (a light-absorbing group) to the molecule. This allows the derivative to be detected with high sensitivity by an HPLC UV detector.

Workflow Overview

A common and effective derivatizing agent for this purpose is 2-nitrophenylhydrazine (B1229437).[1][5] The reaction produces a stable derivative that exhibits strong UV absorbance at a wavelength where most matrix components do not interfere, enhancing the specificity and sensitivity of the method.[1][5]

Caption: General workflow for HPLC-UV analysis of vaccenic acid chloride.

Data Presentation: Performance Characteristics

The following tables summarize typical performance characteristics for the analytical methods described. Data for the HPLC method is based on validated single-laboratory methods for general acyl chlorides.[1]

Table 1: HPLC-UV Method Performance (with 2-Nitrophenylhydrazine Derivatization)

Parameter	Typical Value	Reference(s)
Linearity (Correlation Coefficient, r)	> 0.999	[1]
Limit of Detection (LOD)	0.01–0.03 µg/mL	[1][5]
Limit of Quantitation (LOQ)	0.03–0.08 µg/mL	[1]
Recovery	87.8 – 114.1%	[1]
Precision (Repeatability, %RSD)	< 0.97%	[1]

Table 2: GC-MS Method Performance (with Methanol Esterification)

Parameter	Typical Value	Reference(s)
Linearity (Correlation Coefficient, r)	> 0.995	General FAME analysis
Limit of Detection (LOD)	0.01–0.05 µg/mL	General FAME analysis
Limit of Quantitation (LOQ)	0.05–0.15 µg/mL	General FAME analysis
Recovery	90 – 110%	General FAME analysis
Precision (Repeatability, %RSD)	< 5%	General FAME analysis

Experimental Protocols

Important Safety Note: Vaccenic acid chloride is an acyl chloride. Acyl chlorides are corrosive, lachrymatory, and react vigorously with water, alcohols, and amines.[3] All handling must be performed in a certified fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[6][7]

Protocol 1: GC-MS Quantification via Esterification

1. Objective To quantify vaccenic acid chloride by converting it to vaccenic acid methyl ester (VAME) and analyzing by GC-MS.

2. Reagents and Materials

• Vaccenic acid chloride standard

• Methanol (anhydrous, GC grade)

• Pyridine (B92270) (optional, to neutralize HCl byproduct)

• Hexane (B92381) (HPLC grade)

• Anhydrous Sodium Sulfate (B86663)

• Sample matrix

• Micro-reaction vials (5-10 mL)

• GC-MS system with a suitable capillary column (e.g., polyethylene (B3416737) glycol "WAX" type)

3. Derivatization Procedure

• Accurately weigh 1-10 mg of the sample into a micro-reaction vial.

• Add 2 mL of anhydrous methanol. If desired, add a small amount of pyridine to act as an HCl scavenger.

• Cap the vial tightly and vortex to mix.

• Heat the vial at 60 °C for 15-30 minutes to ensure complete reaction.

• Cool the vial to room temperature.

• Add 1 mL of deionized water and 2 mL of hexane to the vial.

• Vortex vigorously for 1 minute to extract the VAME into the hexane layer.

• Allow the layers to separate.

• Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.[4]

• Transfer the dried hexane solution to an autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Conditions

• GC System: Agilent 7890 or equivalent

• Column: DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injection Volume: 1 µL (Splitless mode)

• Inlet Temperature: 250 °C

• Oven Program: Initial 150 °C, hold for 1 min, ramp at 5 °C/min to 240 °C, hold for 5 min.

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• MS System: Agilent 5977 or equivalent

• Ionization Mode: Electron Ionization (EI), 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-450

5. Calibration and Quantification

• Prepare a series of calibration standards by derivatizing known amounts of a certified vaccenic acid chloride standard using the procedure above.

• Generate a calibration curve by plotting the peak area of the VAME against concentration.

• Quantify the amount of vaccenic acid chloride in the sample by comparing its derivatized peak area to the calibration curve.

Protocol 2: HPLC-UV Quantification via 2-Nitrophenylhydrazine Derivatization

1. Objective To quantify trace levels of vaccenic acid chloride by converting it to a UV-active derivative and analyzing by HPLC-UV.[1][5]

2. Reagents and Materials

• Vaccenic acid chloride standard

• 2-Nitrophenylhydrazine (derivatizing reagent)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic Acid (optional, for mobile phase)

• Sample matrix

• Volumetric flasks and pipettes

• HPLC system with UV/DAD detector and a C18 column

3. Derivatization Procedure

• Prepare Derivatization Reagent: Dissolve 2-nitrophenylhydrazine in acetonitrile to prepare a 100 µg/mL solution.[1][5]

• Prepare Sample Solution: Accurately weigh the sample and dissolve it in a known volume of acetonitrile.

• Reaction: In a clean vial, mix a known volume of the sample solution with an equal volume of the derivatization reagent solution.

• Vortex the mixture.

• Allow the reaction to proceed at room temperature for 30 minutes.[1][5]

• The resulting solution can be directly injected into the HPLC system.

4. HPLC Instrumental Conditions

• HPLC System: Shimadzu LC-20AD or equivalent with DAD detector.[1]

• Column: C18, 4.6 x 250 mm, 5 µm particle size

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 50% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 395 nm (this is the typical maximum absorbance for the derivatives).[1][5]

5. Calibration and Quantification

• Prepare a series of calibration standards by derivatizing known amounts of a certified vaccenic acid chloride standard using the procedure above.

• Generate a calibration curve by plotting the peak area of the derivative at 395 nm against concentration.

• Quantify the amount of vaccenic acid chloride in the sample by comparing its derivatized peak area to the calibration curve.

Logical Relationships and Method Selection

The choice between GC-MS and HPLC-UV depends on several factors. The following diagram illustrates the decision-making process.

Caption: Decision tree for selecting an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. download.basf.com [download.basf.com]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Vaccenic Acid Chloride

Welcome to the technical support center for the purification of crude vaccenic acid chloride. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude vaccenic acid chloride? A1: The primary purification methods for vaccenic acid chloride, a long-chain fatty acid chloride, are high-vacuum distillation and recrystallization.[1][2] Distillation is effective for separating volatile impurities and unreacted starting materials.[2] Recrystallization is useful for removing impurities when the acid chloride is a solid at room temperature.[3][4]

Q2: What are the major impurities I should be concerned about in my crude product? A2: Common impurities include the unreacted starting material (vaccenic acid), residual chlorinating agents (e.g., thionyl chloride, phosphorus trichloride), byproducts from the synthesis reaction (e.g., phosphorous acid, HCl, SO₂), and the hydrolysis product (vaccenic acid) formed from exposure to moisture.[1][2][5] Discoloration can also occur due to thermal degradation.[1]

Q3: Why is maintaining low-temperature conditions crucial during purification? A3: Low-temperature purification, particularly through high-vacuum distillation, is critical to prevent thermal degradation of the vaccenic acid chloride.[1] Elevated temperatures can lead to decomposition, the formation of colored byproducts, and undesirable side reactions such as elimination, which reduces the final yield and purity.[1] For some reactive acid chlorides, degradation can begin at temperatures as low as 70°C.[1]

Q4: How can I effectively remove residual chlorinating agents like thionyl chloride or phosphorus trichloride (B1173362)? A4: Excess thionyl chloride can be removed by distillation, often under reduced pressure.[6] Adding an inert solvent like dry toluene (B28343) and re-distilling can help remove the last traces.[6] For phosphorus trichloride and its byproduct, phosphorous acid, thin-film distillation is a highly effective method that separates the volatile PCl₃ and the non-volatile phosphorous acid from the desired fatty acid chloride.[7][8] Nitrogen sparging under reduced pressure is another technique used to drive off unreacted phosphorus trichloride.[9]

Q5: What precautions should I take to prevent hydrolysis of my product during workup and purification? A5: Vaccenic acid chloride is highly reactive and susceptible to hydrolysis. To prevent this, all glassware must be rigorously dried (e.g., flame- or oven-dried) before use.[1] All solvents and reagents must be anhydrous. The entire purification process should be conducted under a dry, inert atmosphere, such as nitrogen or argon, to protect the compound from atmospheric moisture.[1][3]

Q6: What analytical techniques are suitable for assessing the purity of the final product? A6: Infrared (IR) spectroscopy is a rapid method to confirm the conversion of the carboxylic acid to the acid chloride by observing the disappearance of the broad O-H stretch of the carboxyl group and the appearance of the characteristic C=O stretch of the acid chloride.[5][10] For a more detailed purity assessment and to quantify impurities, gas chromatography (GC) or comprehensive two-dimensional gas chromatography combined with time-of-flight mass spectrometry (GCxGC-TOFMS) are powerful techniques.[11][12][13]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield of Purified Product	Thermal degradation during distillation due to excessively high temperatures.[1]	Employ high-vacuum distillation to significantly lower the boiling point of the vaccenic acid chloride, allowing it to distill at a lower, safer temperature.[1] Ensure the heating bath temperature is only slightly higher than the vapor temperature.[1]
Product is Discolored (Yellow, Brown, or Black)	Decomposition caused by high temperatures during the reaction or purification.[1]	Ensure the precursor vaccenic acid is pure before converting it to the acid chloride.[1] Strictly control and maintain the recommended low temperatures throughout the synthesis and distillation steps.[1]
Purified Product is Contaminated with Vaccenic Acid	Incomplete reaction or hydrolysis of the acid chloride due to exposure to moisture.[1]	Ensure the reaction goes to completion. For purification, use meticulously dried glassware and anhydrous solvents.[1] Conduct all manipulations under a dry, inert atmosphere (N₂ or Ar).[1][3]
Product Solidifies in the Condenser During Distillation	The temperature of the condenser cooling fluid is below the freezing point of vaccenic acid chloride.	Use a condenser with a fluid that is maintained at a temperature above the product's melting point. A jacketed condenser with a circulating bath is ideal for precise temperature control.
Phosphorus Impurities Detected in Final Product	Incomplete removal of byproducts (phosphorous acid) or unreacted reagents (PCl₃) from the synthesis.[7]	Use a thin-film distiller, which is highly efficient at separating the non-volatile phosphorous acid from the fatty acid chloride.[7][8] Alternatively, treat the crude product with a metal halogen compound to form a complex with the phosphorus byproduct before distillation.[9]

Experimental Protocols

Protocol 1: High-Vacuum Distillation of Vaccenic Acid Chloride

This protocol is suitable for separating vaccenic acid chloride from non-volatile impurities and impurities with significantly different boiling points.

Methodology:

• Preparation: Assemble a distillation apparatus using flame- or oven-dried glassware. The setup should include a round-bottom flask, a short-path distillation head with a condenser, a receiving flask, and a thermometer to monitor the vapor temperature.

• System Seal: Ensure all joints are well-sealed with appropriate vacuum grease. Connect the apparatus to a high-vacuum pump protected by a cold trap (e.g., liquid nitrogen or dry ice/acetone).[1]

• Crude Product: Charge the distillation flask with the crude vaccenic acid chloride. Add a magnetic stir bar for gentle agitation.

• Evacuation: Begin stirring and slowly evacuate the system to the desired pressure (e.g., <1 mm Hg). A slow reduction in pressure prevents bumping.

• Heating: Gently heat the distillation flask using a temperature-controlled oil bath. Gradually increase the temperature until the product begins to distill.[1]

• Fraction Collection: Collect any low-boiling foreshots in a separate receiving flask. When the vapor temperature stabilizes at the boiling point of vaccenic acid chloride at that pressure, switch to a clean receiving flask to collect the pure product.

• Completion: Once the main fraction has been collected, stop the heating and allow the apparatus to cool completely before slowly reintroducing an inert gas (nitrogen or argon) to the system.

Protocol 2: Recrystallization of Vaccenic Acid Chloride

This method is applicable if the vaccenic acid chloride is a solid at room temperature and is effective for removing soluble impurities.

Methodology:

• Solvent Selection: Choose a dry, inert solvent in which the vaccenic acid chloride is soluble at high temperatures but poorly soluble at low temperatures. Suitable solvents may include dry hexane (B92381) or toluene.[2][3]

• Dissolution: In a flask under an inert atmosphere, add the minimum amount of hot solvent required to fully dissolve the crude product.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[4] Further cooling in an ice bath or freezer can maximize the yield.

• Isolation: Isolate the purified crystals by vacuum filtration using a Büchner funnel.[4] Perform this step quickly and, if possible, in a glove box or under a stream of inert gas to minimize exposure to atmospheric moisture.

• Washing: Wash the crystals with a small amount of cold, fresh solvent to remove any residual impurities.

• Drying: Dry the purified crystals thoroughly under high vacuum to remove all traces of solvent.

Quantitative Data Summary

The following tables provide reference data for the purification of long-chain fatty acid chlorides. This data can serve as a guideline for the purification of vaccenic acid chloride.

Table 1: Distillation Parameters for Related Fatty Acid Chlorides

Compound	Pressure	Boiling Point (°C)	Reference(s)
Palmitoyl Chloride	0.02 mm Hg	84 - 93	[14]
Oleoyl Chloride	1-2 mm Hg	180 - 185	[10]
Oleoyl Chloride	25 µ (0.025 mm Hg)	99 - 109	[10]

Table 2: Conditions for Removing Phosphorus Impurities from Fatty Acid Chlorides

Method	Temperature (°C)	Pressure (Pa)	Outcome	Reference(s)
Thin-Film Distillation	140	665	Removes phosphorous acid byproduct.	[8]
Thin-Film Distillation	135	133.3	Removes phosphorous acid byproduct.	[8]
Thin-Film Distillation	40 - 90	1.333 - 133.3	Distills PCl₃ away without evaporating the fatty acid chloride, removing dissolved phosphorous acid.	[8]
Nitrogen Sparging	10 - 60	1.333 - 1333	Distills off unreacted PCl₃.	[9]

Visualized Workflows

Purification Workflow for Crude Vaccenic Acid Chloride

Caption: General purification workflow for crude vaccenic acid chloride.

Troubleshooting Logic for Purification Issues

Caption: Troubleshooting decision tree for common purification problems.

References

• 1. benchchem.com [benchchem.com]
• 2. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Preparation of long-chain fatty acid chlorides | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. JP6551728B2 - Method for producing fatty acid chloride and fatty acid chloride - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. WO2015159892A1 - Method for manufacturing fatty acid chloride and fatty acid chloride - Google Patents [patents.google.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Analysis of Vaccenic and Elaidic acid in foods using a silver ion cartridge applied to GC × GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of available analytical methods to measure trans-octadecenoic acid isomeric profile and content by gas-liquid chromatography in milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. US2748151A - Purification of acid chlorides - Google Patents [patents.google.com]

Technical Support Center: Handling Vaccenic Acid Chloride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the hydrolysis of vaccenic acid chloride during experiments. Given that vaccenic acid chloride is a long-chain fatty acyl chloride, its reactivity is governed by the general principles of acyl chloride chemistry.

Frequently Asked Questions (FAQs)

Q1: What is vaccenic acid chloride and why is it reactive?

Vaccenic acid chloride is the acyl chloride derivative of vaccenic acid, an omega-7 fatty acid. Like all acyl chlorides, it is highly reactive due to the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom.[1][2][3] This makes the carbonyl carbon highly electrophilic and susceptible to attack by nucleophiles, such as water.[1][4][5][6]

Q2: What is hydrolysis and why is it a problem?

Hydrolysis is the reaction of vaccenic acid chloride with water to form vaccenic acid and hydrochloric acid (HCl).[4][5][7][8] This reaction is typically rapid and exothermic.[4][5][9] Hydrolysis is problematic as it consumes the starting material, reduces the yield of the desired product, and introduces acidic impurities that can complicate subsequent reaction steps and purification.[10][11]

Q3: How can I visually identify if my vaccenic acid chloride has hydrolyzed?

Upon exposure to moist air, acyl chlorides often fume, producing steamy acidic gas (hydrogen chloride).[4][5] If the hydrolysis has occurred over time in storage, you may observe a change in the physical state or the presence of the corresponding carboxylic acid (vaccenic acid), which has a different melting and boiling point.[12]

Q4: What are the ideal storage conditions for vaccenic acid chloride?

To minimize hydrolysis, vaccenic acid chloride should be stored under strictly anhydrous (dry) conditions in a tightly sealed container, preferably with a cap lined with an inert material like Teflon.[10][11] For long-term storage, sealing the container with paraffin (B1166041) film is recommended.[10] It should be stored in a cool, dry, and well-ventilated area away from water, alcohols, and amines.[10] Storing under an inert atmosphere (e.g., nitrogen or argon) is also a crucial preventative measure.[13]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low yield of desired product, presence of vaccenic acid impurity.	Hydrolysis of vaccenic acid chloride due to moisture contamination.	- Ensure all glassware is rigorously dried (flame-dried or oven-dried) before use.[14][15] - Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents should be appropriately dried before use. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) using techniques like a Schlenk line or a glove box.[10][14]
Reaction fails to initiate or proceeds slowly.	The vaccenic acid chloride has degraded due to improper storage.	- Before use, check the purity of the vaccenic acid chloride. If significant hydrolysis has occurred, purification by distillation under high vacuum may be necessary, though this can be challenging for high-molecular-weight acyl chlorides.[14][16] - For future use, ensure storage conditions are strictly anhydrous and under an inert atmosphere.[10][13]
Inconsistent results between experiments.	Variable amounts of atmospheric moisture are being introduced.	- Standardize the experimental setup to rigorously exclude moisture for every reaction. - Use syringe techniques for transferring liquids under an inert atmosphere to minimize exposure to air.[10][15]
Formation of unwanted byproducts.	Reaction with protic solvents or other nucleophilic impurities.	- Ensure all reagents and solvents are free from water and other nucleophilic impurities like alcohols. - If the reaction involves a nucleophile in the presence of a base, ensure the base (e.g., pyridine, triethylamine) is added to neutralize the HCl byproduct, which can sometimes catalyze side reactions.[17]

Experimental Protocols

Protocol 1: General Handling of Vaccenic Acid Chloride under Anhydrous Conditions

This protocol outlines the fundamental steps for handling vaccenic acid chloride to prevent hydrolysis.

Materials:

• Vaccenic acid chloride

• Anhydrous solvent (e.g., dichloromethane, THF)

• Schlenk line or glove box

• Flame-dried or oven-dried glassware

• Dry syringes and needles

• Inert gas (Nitrogen or Argon)

Procedure:

• Glassware Preparation: Thoroughly wash and then dry all glassware in an oven at >120°C for several hours or flame-dry under vacuum immediately before use. Allow to cool to room temperature under a stream of inert gas.[14][15]

• Inert Atmosphere Setup: Assemble the reaction apparatus while hot and allow it to cool under a positive pressure of nitrogen or argon. Use a bubbler to monitor the gas flow.[10][14]

• Reagent Transfer:

  • For liquid vaccenic acid chloride, use a dry syringe to pierce the septum of the reagent bottle and withdraw the desired amount.[10] The reagent bottle should be under a slight positive pressure of inert gas.

  • If vaccenic acid chloride is a solid, transfer it within a glove box.

• Reaction Execution: Maintain a positive pressure of inert gas throughout the entire reaction. Add reagents via syringe through a septum.

• Quenching: Once the reaction is complete, quench it carefully, often by slowly adding it to a stirred, cold solution (e.g., ice-water or a basic solution), depending on the nature of the subsequent workup.[10]

Protocol 2: Small-Scale Reaction Monitoring

Standard TLC analysis of acyl chlorides is often unreliable as the silica (B1680970) gel contains water, which can cause rapid hydrolysis on the plate.[14][18] A quenching method is recommended.

Procedure:

• Under an inert atmosphere, withdraw a small aliquot (a few drops) of the reaction mixture using a dry syringe.

• Inject the aliquot into a vial containing a nucleophile that will form a stable derivative, such as anhydrous methanol (B129727) or diethylamine. This will convert the unreacted vaccenic acid chloride into a stable methyl vaccenate or N,N-diethyl vaccenamide, respectively.

• The resulting stable derivative can then be analyzed by standard techniques like TLC, GC-MS, or LC-MS to monitor the consumption of the starting acyl chloride.

Visualizations

Caption: Mechanism of vaccenic acid chloride hydrolysis.

Caption: Workflow for preventing hydrolysis in reactions.

References

• 1. chemrevise.org [chemrevise.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 7. savemyexams.com [savemyexams.com]
• 8. youtube.com [youtube.com]
• 9. AS/A-level - Acylation (Acyl Chlorides)  - AS Chemistry... [tuttee.co]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Acyl chloride - Wikipedia [en.wikipedia.org]
• 13. download.basf.com [download.basf.com]
• 14. benchchem.com [benchchem.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Reactivity of Vaccenic Acid Chloride

Welcome to the technical support center for vaccenic acid chloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in experimental settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to help you overcome issues related to its reactivity.

Frequently Asked Questions (FAQs)

Q1: What is vaccenic acid chloride and what are its primary applications?

Vaccenic acid chloride is the acyl chloride derivative of vaccenic acid, a naturally occurring long-chain monounsaturated fatty acid. It is a highly reactive compound used as a chemical intermediate in the synthesis of various molecules, including esters and amides. These derivatives are often utilized in biomedical research to study the biological roles of vaccenic acid and its metabolites, such as conjugated linoleic acid (CLA), in cellular signaling pathways related to lipid metabolism and inflammation.

Q2: I am observing low to no conversion in my reaction with vaccenic acid chloride. What are the most common causes?

Low reactivity of vaccenic acid chloride can typically be attributed to one or more of the following factors:

• Hydrolysis: Acyl chlorides are extremely sensitive to moisture. Any residual water in your solvents, reagents, or glassware will rapidly hydrolyze the vaccenic acid chloride back to vaccenic acid, rendering it unreactive for your desired transformation.

• Steric Hindrance: The long C18 alkyl chain of vaccenic acid chloride can present significant steric hindrance, slowing down the approach of nucleophiles to the electrophilic carbonyl carbon. This is particularly noticeable with bulky nucleophiles.

• Inadequate Activation: In some reactions, particularly with weakly nucleophilic substrates, the electrophilicity of the carbonyl carbon may not be high enough for the reaction to proceed at a reasonable rate without a suitable catalyst.

• Poor Solubility: Vaccenic acid chloride and its derivatives can have limited solubility in certain solvents, which can hinder reaction kinetics.

Troubleshooting Guides

Issue 1: No or Low Product Yield in Esterification or Amidation Reactions

If you are experiencing poor yields in your esterification or amidation reactions, consider the following troubleshooting steps.

Troubleshooting Steps:

Potential Cause	Recommended Solution	Experimental Details
Moisture Contamination	Ensure strictly anhydrous (dry) conditions.	- Flame-dry or oven-dry all glassware immediately before use. - Use freshly distilled and dried solvents. Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF) are common choices. - Handle all reagents under an inert atmosphere (e.g., argon or nitrogen).
Steric Hindrance	Increase reaction temperature and/or use a catalyst.	- Gradually increase the reaction temperature in 10°C increments, monitoring for product formation and potential side reactions by TLC or LC-MS. - For esterifications, consider adding a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) in catalytic amounts (0.1-0.2 equivalents). - For amidations with less reactive amines, a stronger, non-nucleophilic base like triethylamine (B128534) (TEA) or diisopropylethylamine (DIEA) can be used in slight excess (1.1-1.5 equivalents) to activate the amine and scavenge the HCl byproduct.
Poor Nucleophile Reactivity	Use a stronger nucleophile or an activating agent.	- If possible, consider using a more nucleophilic alcohol or amine. - For esterifications, deprotonating the alcohol with a mild base to form the alkoxide can increase its nucleophilicity. - For amidations, ensure the amine is not protonated (e.g., as a hydrochloride salt) without the presence of a suitable base to free the nucleophilic amine.
Incomplete Reaction	Increase reaction time.	- Monitor the reaction progress over an extended period (e.g., 12-24 hours) at room temperature or slightly elevated temperatures.

Issue 2: Difficulty in Monitoring Reaction Progress by Thin Layer Chromatography (TLC)

Q3: My TLC analysis is inconclusive. The spot for vaccenic acid chloride streaks or appears at the same Rf as the starting vaccenic acid. How can I effectively monitor the reaction?

This is a common issue due to the high reactivity and potential for on-plate hydrolysis of acyl chlorides.

Troubleshooting Steps:

Problem	Recommended Solution	Analytical Protocol
On-plate Hydrolysis	Quench a small aliquot of the reaction mixture before TLC analysis.	- Withdraw a small sample from the reaction mixture and immediately quench it with a nucleophile like methanol (B129727) or a primary amine (e.g., benzylamine). This will convert the unreacted vaccenic acid chloride into a stable methyl ester or amide derivative, which will have a distinct Rf value from the starting vaccenic acid.
Poor Visualization	Use an appropriate staining method.	- Use a stain that is sensitive to the product. For example, permanganate (B83412) stain can visualize the double bond in the product. Anisaldehyde or ceric ammonium (B1175870) molybdate (B1676688) (CAM) stains are often effective for visualizing a wide range of organic compounds.
Co-elution with Starting Material	Optimize the TLC mobile phase.	- Experiment with different solvent systems to achieve better separation between the starting material, the quenched derivative of the acyl chloride, and the final product. A gradient of ethyl acetate (B1210297) in hexanes is a good starting point.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Vaccenic Acid Chloride

This protocol describes the conversion of vaccenic acid to vaccenic acid chloride using thionyl chloride.

Materials:

• Vaccenic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM) or toluene (B28343)

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

Procedure:

• Under an inert atmosphere (argon or nitrogen), dissolve vaccenic acid (1 equivalent) in anhydrous DCM.

• Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops).

• Slowly add thionyl chloride (1.2-1.5 equivalents) to the solution at 0°C (ice bath).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• Remove the solvent and excess thionyl chloride in vacuo. To ensure complete removal of thionyl chloride, co-evaporate with anhydrous toluene (2-3 times).

• The resulting crude vaccenic acid chloride can be used directly in the next step without further purification.

Protocol 2: Esterification of Vaccenic Acid Chloride

Materials:

• Vaccenic acid chloride

• Alcohol (e.g., ethanol, methanol)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or pyridine

Procedure:

• Under an inert atmosphere, dissolve the alcohol (1.0-1.2 equivalents) and TEA (1.1 equivalents) in anhydrous DCM.

• Cool the solution to 0°C.

• Slowly add a solution of vaccenic acid chloride (1 equivalent) in anhydrous DCM to the alcohol solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction by quenched TLC analysis.

• Upon completion, wash the reaction mixture with water, dilute HCl, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 3: Amidation of Vaccenic Acid Chloride

Materials:

• Vaccenic acid chloride

• Primary or secondary amine

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or diisopropylethylamine (DIEA)

Procedure:

• Under an inert atmosphere, dissolve the amine (1.0-1.2 equivalents) and TEA (1.1-1.5 equivalents) in anhydrous DCM.

• Cool the solution to 0°C.

• Slowly add a solution of vaccenic acid chloride (1 equivalent) in anhydrous DCM to the amine solution.

• Allow the reaction to warm to room temperature and stir for 2-8 hours.

• Monitor the reaction by quenched TLC analysis.

• Upon completion, wash the reaction mixture with water, dilute HCl, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Visualizations

Logical Workflow for Troubleshooting Low Reactivity

Caption: A logical workflow for troubleshooting low reactivity in reactions involving vaccenic acid chloride.

Signaling Pathway of Vaccenic Acid Metabolism

Vaccenic acid is a precursor to conjugated linoleic acid (CLA), a fatty acid with various biological activities. Vaccenic acid chloride would be used in research to synthesize derivatives to probe these pathways.

Caption: Metabolic conversion of vaccenic acid to CLA and the synthetic utility of vaccenic acid chloride.

Technical Support Center: Optimizing Reaction Conditions for Vaccenic Acid Chloride Esterification

Welcome to the technical support center for the esterification of vaccenic acid chloride. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to help you optimize your reaction conditions and achieve successful synthesis of vaccenyl esters.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction for the esterification of vaccenic acid chloride?

The esterification of vaccenic acid chloride is a nucleophilic acyl substitution reaction where the alcohol acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. This results in the formation of a vaccenyl ester and hydrochloric acid (HCl) as a byproduct. The reaction is typically fast and irreversible.[1]

Q2: Why is it important to use anhydrous (dry) conditions for this reaction?

Vaccenic acid chloride, like other acyl chlorides, is highly sensitive to moisture.[1][2] Water can react with the acid chloride in a hydrolysis reaction to form vaccenic acid.[2] This side reaction consumes the starting material and reduces the yield of the desired ester. Therefore, it is crucial to use dry solvents and glassware and to protect the reaction from atmospheric moisture, for example, by running it under an inert atmosphere like nitrogen.[2]

Q3: What is the purpose of adding a base, such as pyridine (B92270) or triethylamine (B128534), to the reaction?

The esterification of vaccenic acid chloride produces hydrochloric acid (HCl) as a byproduct.[3] HCl is corrosive and can potentially lead to the degradation of acid-sensitive substrates.[3] A non-nucleophilic base, such as pyridine or triethylamine, is added to the reaction mixture to neutralize the HCl as it is formed.[2][3] This prevents the buildup of acid and can help to drive the reaction to completion.

Q4: What are common solvents used for the esterification of fatty acid chlorides?

Aprotic solvents that do not react with the acid chloride are typically used. Common choices include tetrahydrofuran (B95107) (THF) and dichloromethane (B109758) (DCM).[2] It is essential to ensure the solvent is anhydrous.

Q5: How can I monitor the progress of the esterification reaction?

The progress of the reaction can be monitored by various analytical techniques. Thin-layer chromatography (TLC) can be used for a quick qualitative assessment of the consumption of the starting materials and the formation of the product. For quantitative analysis, gas chromatography-mass spectrometry (GC-MS) is a common and effective method for identifying and quantifying the fatty acid esters produced.[4] In-line monitoring using techniques like mid-infrared (MIR) spectrometry is also possible for real-time analysis.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of vaccenyl ester	Moisture contamination: Vaccenic acid chloride has hydrolyzed back to vaccenic acid.	Ensure all glassware is thoroughly dried before use. Use anhydrous solvents. Run the reaction under an inert atmosphere (e.g., nitrogen).[1][2]
Inefficient mixing: The reactants are not coming into sufficient contact.	Use a magnetic stirrer or overhead stirrer to ensure the reaction mixture is homogeneous.
Incorrect stoichiometry: The molar ratio of alcohol to acid chloride may not be optimal.	While a 1:1 molar ratio is the theoretical minimum, using a slight excess of the alcohol can help drive the reaction to completion. However, a large excess may complicate purification.[2]
Low reaction temperature: The reaction may be too slow at the current temperature.	Gently warming the reaction mixture may increase the reaction rate. However, be cautious as the reaction can be exothermic.[6]
Formation of unknown byproducts	Side reactions: The alcohol or the product may be sensitive to the reaction conditions (e.g., presence of HCl).	Ensure a sufficient amount of base (e.g., triethylamine) is used to neutralize the HCl generated.[2][3] Consider purification methods like column chromatography to separate the desired ester from byproducts.
Degradation of starting materials or product: Prolonged reaction times or high temperatures can lead to decomposition.	Monitor the reaction progress and stop it once the starting material is consumed. Avoid excessive heating.
Difficulty in product isolation/purification	Emulsion formation during work-up: This can occur during the aqueous wash steps.	Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Product is not separating from the aqueous layer: The density of the ester may be close to that of water.	Carefully identify the organic layer. It is good practice to save all layers until the product has been successfully isolated and characterized.[7]
Residual starting materials or catalyst: These can co-elute with the product during purification.	Perform aqueous washes with a dilute acid (to remove the base) and a saturated sodium bicarbonate solution (to remove any unreacted acid chloride).[7]

Experimental Protocols

General Protocol for the Esterification of Vaccenic Acid Chloride

This protocol provides a general guideline. The optimal conditions, including reaction time and temperature, may need to be determined empirically for specific alcohol substrates.

Materials:

• Vaccenic acid chloride

• Alcohol (e.g., methanol (B129727), ethanol)

• Anhydrous solvent (e.g., THF or DCM)

• Triethylamine or pyridine

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert gas supply (e.g., nitrogen or argon)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

Procedure:

• Preparation: Set up a dry, round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Reactant Addition: Dissolve the alcohol and triethylamine (typically 1.1 to 1.5 equivalents relative to the acid chloride) in the anhydrous solvent in the flask.

• In a separate, dry dropping funnel, dissolve the vaccenic acid chloride in the anhydrous solvent.

• Reaction: Cool the flask containing the alcohol and base in an ice bath. Slowly add the vaccenic acid chloride solution from the dropping funnel to the stirred mixture. The reaction is often exothermic.[6]

• After the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or another suitable analytical method. Typical reaction times can range from a few hours to overnight.[2]

• Work-up:

  • Once the reaction is complete, quench the reaction by slowly adding cold water.[6]

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with a dilute aqueous acid solution (e.g., 1M HCl) to remove excess triethylamine, followed by a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude vaccenyl ester.

• Purification: The crude product can be purified by column chromatography if necessary.

Data Presentation

Table 1: Effect of Temperature and Reaction Time on Fatty Acid Methyl Ester (FAME) Yield

Temperature (°C)	Reaction Time (min)	FAME Yield (%)
350	15	~85
350	30	~90
375	15	~88
375	30	~85 (yield decreases due to degradation)
400	15	~80 (significant degradation observed)

Note: Data adapted from a study on soybean oil transesterification and is for illustrative purposes. Higher temperatures can lead to product degradation.[2]

Table 2: Effect of Molar Ratio of Alcohol to Fatty Acid on Esterification Conversion

Alcohol:Fatty Acid Molar Ratio	Conversion (%)
5:1	~96.5 (after 300 min)
10:1	Increased conversion
15:1	Further increased conversion
20:1	Highest conversion

Note: Data adapted from a study on the esterification of rapeseed oil fatty acids with methanol and sulfuric acid catalyst.[8] Increasing the excess of alcohol generally improves the conversion rate.

Visualizations

Experimental Workflow for Vaccenic Acid Chloride Esterification

Caption: Experimental workflow for the esterification of vaccenic acid chloride.

Signaling Pathway: Nucleophilic Acyl Substitution Mechanism

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Ester - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. yadda.icm.edu.pl [yadda.icm.edu.pl]

Technical Support Center: Vaccenic Acid Chloride Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with vaccenic acid chloride. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is vaccenic acid chloride and why is it highly reactive?

Vaccenic acid chloride is the acyl chloride derivative of vaccenic acid, an unsaturated fatty acid. Its high reactivity stems from the acyl chloride functional group (-COCl). The carbon atom in this group is bonded to two highly electronegative atoms (oxygen and chlorine), making it very electron-deficient and thus highly susceptible to nucleophilic attack.[1][2] This reactivity makes it a valuable intermediate in the synthesis of various molecules, including pharmaceuticals.

Q2: What are the most common side products I can expect in my reaction with vaccenic acid chloride?

The most common side products arise from the high reactivity of the acyl chloride group. These include:

• Vaccenic Acid: Formed by the hydrolysis of vaccenic acid chloride upon contact with water.[3]

• Symmetrical Anhydride (Vaccenic Anhydride): Can form if vaccenic acid chloride reacts with vaccenic acid that is present as an impurity or is formed from in-situ hydrolysis.

• Ammonium (B1175870) Salts: In reactions with amines, the hydrochloric acid (HCl) byproduct can react with the amine starting material to form an unreactive ammonium salt, effectively reducing the concentration of the nucleophile.[4]

• Products from Solvent Reaction: If the solvent contains nucleophilic impurities (e.g., water or alcohols), it can react with the vaccenic acid chloride.

Q3: How can I minimize the formation of vaccenic acid as a side product?

To minimize hydrolysis, it is crucial to maintain anhydrous (dry) conditions throughout your experiment.[3][5] This includes:

• Using anhydrous solvents.

• Drying all glassware thoroughly before use.

• Running the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Ensuring all starting materials, including the nucleophile, are as dry as possible.

Q4: In an amide synthesis reaction, my yield is low and I'm isolating a salt. What is happening?

Low yields in amide synthesis are often due to the formation of an ammonium salt.[4] For every mole of amide formed, one mole of HCl is produced. This HCl will react with your amine nucleophile to form an ammonium salt, which is generally unreactive towards the acyl chloride. To circumvent this, you should use at least two equivalents of the amine: one to react with the vaccenic acid chloride and one to act as a base to neutralize the HCl. Alternatively, you can use one equivalent of your desired amine and one equivalent of a non-nucleophilic base, such as triethylamine (B128534) or pyridine (B92270), to scavenge the HCl.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Degraded Vaccenic Acid Chloride	The acyl chloride may have hydrolyzed to vaccenic acid due to improper storage or handling. Confirm the purity of your vaccenic acid chloride via techniques like IR spectroscopy (look for the characteristic acyl chloride C=O stretch) or by reacting a small sample with an alcohol and analyzing for ester formation by TLC or GC-MS.[5]
Insufficiently Reactive Nucleophile	The nucleophile (alcohol, amine, etc.) may be too sterically hindered or not nucleophilic enough under the reaction conditions. Consider using a stronger nucleophile, a catalyst (e.g., DMAP for esterifications), or more forcing reaction conditions (e.g., higher temperature), but be mindful of potential side reactions.
Formation of Unreactive Salt	In amide synthesis, the amine nucleophile may have been converted to its ammonium salt by the HCl byproduct.[4] Use at least two equivalents of the amine or add a non-nucleophilic base (e.g., triethylamine).
Incorrect Reaction Conditions	The reaction temperature may be too low, or the reaction time may be too short. Monitor the reaction progress using an appropriate analytical technique (TLC, GC, LC-MS) to determine the optimal conditions.

Issue 2: Presence of Multiple Spots on TLC/Peaks in GC-MS

Potential Side Product	Identification and Confirmation	Prevention
Vaccenic Acid	Will have a different retention factor (Rf) on TLC (typically lower) and a different retention time in GC compared to the product. Can be confirmed by co-spotting with a standard of vaccenic acid or by its mass spectrum.	Maintain strict anhydrous conditions.[3][5]
Symmetrical Anhydride	The mass spectrum will show a molecular ion corresponding to vaccenic anhydride.	Ensure the starting vaccenic acid is fully converted to the acyl chloride and that hydrolysis is minimized during the reaction.
Ester/Amide from Impurities	If your starting materials or solvents contain alcohol or amine impurities, you may see the corresponding ester or amide side products.	Use high-purity, anhydrous solvents and reagents.

Experimental Protocols

General Protocol for Esterification with Vaccenic Acid Chloride

• Preparation: Dry all glassware in an oven at >100°C for several hours and allow to cool under a stream of inert gas (e.g., nitrogen or argon).

• Reaction Setup: To a dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the alcohol (1.0 equivalent) and a non-nucleophilic base such as pyridine or triethylamine (1.1 equivalents) dissolved in an anhydrous solvent (e.g., dichloromethane, THF).

• Addition of Acyl Chloride: Cool the mixture to 0°C in an ice bath. Slowly add a solution of vaccenic acid chloride (1.05 equivalents) in the same anhydrous solvent to the stirred alcohol solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or GC.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester by column chromatography on silica (B1680970) gel.

General Protocol for Amide Synthesis with Vaccenic Acid Chloride

• Preparation: Ensure all glassware is thoroughly dried as described above.

• Reaction Setup: In a dried round-bottom flask under an inert atmosphere, dissolve the primary or secondary amine (2.2 equivalents) in an anhydrous solvent (e.g., dichloromethane, THF).

• Addition of Acyl Chloride: Cool the amine solution to 0°C. Slowly add a solution of vaccenic acid chloride (1.0 equivalent) in the same anhydrous solvent.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Dilute the reaction mixture with the solvent and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: The resulting amide can be purified by recrystallization or column chromatography.

Visualizing Reaction Pathways

Below are diagrams illustrating the main reaction and common side reactions of vaccenic acid chloride.

Caption: Main reaction and common side reactions of vaccenic acid chloride.

Caption: Troubleshooting workflow for low product yield.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]

Long-term storage and stability of vaccenic acid chloride.

This technical support center provides essential information for researchers, scientists, and drug development professionals on the long-term storage, stability, and handling of vaccenic acid chloride.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for vaccenic acid chloride?

A1: For optimal long-term stability, vaccenic acid chloride powder should be stored at -20°C, which can preserve its integrity for up to 3 years. For shorter durations, storage at 4°C is acceptable for up to 2 years. If the compound is in a solvent, it is best stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Always refer to the certificate of analysis provided by the supplier for specific storage recommendations.

Q2: What are the primary signs of degradation of vaccenic acid chloride?

A2: The most common sign of degradation is a pungent, acrid odor, which is a combination of the smell of vaccenic acid and hydrochloric acid (HCl) gas.[1] This occurs due to hydrolysis from exposure to moisture. Fuming upon opening the container is another indicator of reaction with atmospheric moisture.[1] Discoloration (e.g., turning yellow to brown) can also indicate degradation or the presence of impurities.

Q3: How should I handle vaccenic acid chloride to minimize degradation?

A3: Vaccenic acid chloride is highly sensitive to moisture and should be handled under anhydrous conditions whenever possible, for instance, in a glovebox.[2] If a glovebox is not available, work in a well-ventilated fume hood and minimize the time the container is open. Use dry solvents and glassware, and consider flushing the container with an inert gas like nitrogen or argon before sealing to extend its shelf life.[2]

Q4: What is the main degradation pathway for vaccenic acid chloride?

A4: The primary degradation pathway is hydrolysis, which is a nucleophilic acyl substitution reaction with water.[3][4] The acyl chloride reacts with water to form vaccenic acid and hydrochloric acid. This reaction is often vigorous and exothermic.[3]

Q5: Can vaccenic acid chloride be stored at room temperature?

A5: While some suppliers indicate that the product is stable at ambient temperature for a few days during shipping, long-term storage at room temperature is not recommended.[1] Elevated temperatures can accelerate degradation. For any unused portion, it is crucial to store it at the recommended refrigerated or frozen temperatures.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield in a reaction using vaccenic acid chloride	1. Degraded vaccenic acid chloride: The reagent may have hydrolyzed due to improper storage or handling. 2. Presence of moisture: Traces of water in the reaction solvent or on glassware can consume the acyl chloride. 3. Suboptimal reaction conditions: Incorrect temperature, reaction time, or stoichiometry can lead to incomplete reaction.	1. Verify reagent quality: Before use, check for signs of degradation (fuming, strong acidic smell). Consider purifying the vaccenic acid chloride by distillation under reduced pressure if its purity is questionable. 2. Ensure anhydrous conditions: Use freshly dried solvents and oven-dried glassware. Conduct the reaction under an inert atmosphere (nitrogen or argon). 3. Optimize reaction parameters: Review the literature for similar reactions to ensure appropriate conditions. Consider a systematic optimization of parameters if necessary.
Formation of a white precipitate upon opening the container	Reaction with atmospheric moisture: The fuming observed is the formation of HCl gas, which can appear as a white smoke.	This is a strong indication of the high reactivity of the compound. Minimize exposure to air. Work quickly and in a fume hood. Consider transferring smaller, working aliquots to a separate vial to avoid repeated opening of the main stock bottle.
Inconsistent experimental results	Variable purity of vaccenic acid chloride: The purity of the reagent may vary between batches or due to gradual degradation over time.	Perform quality control: It is good practice to assess the purity of the vaccenic acid chloride before use, especially if it has been stored for a long time. This can be done using techniques like GC, NMR, or FTIR spectroscopy.
Side product formation in reactions	Reaction with the double bond: Although the acyl chloride group is the most reactive site, under certain conditions, the double bond in the vaccenyl chain could potentially undergo side reactions. Reaction with impurities: Impurities in the vaccenic acid chloride or other reagents can lead to unexpected byproducts.	Control reaction conditions: Use mild reaction conditions where possible to minimize the chance of side reactions. Purify starting materials: Ensure all reagents, including solvents, are of high purity.

Quantitative Data Summary

Table 1: Recommended Storage Conditions and Stability of Vaccenic Acid Chloride

Form	Storage Temperature	Duration	Source
Powder	-20°C	3 years	[1]
Powder	4°C	2 years	[1]
In Solvent	-80°C	6 months	[1]
In Solvent	-20°C	1 month	[1]

Experimental Protocols

Protocol 1: Synthesis of Vaccenic Acid Chloride from Vaccenic Acid

Objective: To prepare vaccenic acid chloride from vaccenic acid using thionyl chloride.

Materials:

• Vaccenic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene (B28343) (optional, as solvent)

• Round-bottom flask with a reflux condenser and a gas outlet to a trap containing an aqueous solution of sodium hydroxide.

• Heating mantle

• Rotary evaporator

• Vacuum pump

Procedure:

• Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen or argon.

• In a round-bottom flask, place vaccenic acid. If desired, an anhydrous solvent like toluene can be added.

• Slowly add an excess of thionyl chloride (typically 1.5 to 2 equivalents) to the vaccenic acid at room temperature with stirring. The reaction is exothermic and will produce HCl and SO₂ gas, which should be trapped.

• After the initial reaction subsides, heat the mixture to reflux (around 70-80°C) for 1-2 hours to ensure the reaction goes to completion. The progress of the reaction can be monitored by the cessation of gas evolution.

• After the reaction is complete, remove the excess thionyl chloride and solvent (if used) by distillation, followed by rotary evaporation under reduced pressure.

• The resulting crude vaccenic acid chloride can be used directly for many applications or further purified by vacuum distillation.

Protocol 2: Quality Control of Vaccenic Acid Chloride by Gas Chromatography (GC)

Objective: To assess the purity of vaccenic acid chloride.

Materials:

• Vaccenic acid chloride sample

• Anhydrous hexane (B92381) or other suitable solvent

• Anhydrous methanol

• Internal standard (e.g., a fatty acid methyl ester not present in the sample)

• GC instrument with a flame ionization detector (FID) and a suitable capillary column (e.g., a polar column like those used for FAME analysis).

Procedure:

• Derivatization to Fatty Acid Methyl Ester (FAME): Due to the high reactivity of acyl chlorides, direct injection onto a GC column is not recommended. Instead, convert a small, accurately weighed amount of the vaccenic acid chloride to its methyl ester by reacting it with an excess of anhydrous methanol. The reaction is rapid and exothermic.

• Sample Preparation: Dissolve the resulting methyl vaccenate in anhydrous hexane. Add a known amount of an internal standard.

• GC Analysis:

  • Injector Temperature: 250°C

  • Detector Temperature: 260°C

  • Oven Program: Start at a suitable initial temperature (e.g., 100°C), hold for a few minutes, then ramp up to a final temperature (e.g., 240°C) at a rate of 5-10°C/min.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Data Analysis: Identify the peak corresponding to methyl vaccenate based on its retention time (which can be compared to a standard). The purity of the original vaccenic acid chloride can be calculated by comparing the peak area of the methyl vaccenate to the total area of all peaks (excluding the solvent and internal standard).

Visualizations

Caption: A decision tree for troubleshooting low yields in reactions involving vaccenic acid chloride.

Caption: A workflow diagram for the proper handling and storage of vaccenic acid chloride.

Caption: The hydrolysis pathway of vaccenic acid chloride upon exposure to water.

References

• 1. organic chemistry - Why is formyl chloride unstable while higher acyl chlorides are stable? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Page loading... [guidechem.com]
• 3. Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Acyl chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Vaccenic Acid Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with vaccenic acid chloride. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude vaccenic acid chloride?

A1: Crude vaccenic acid chloride can contain several impurities, primarily arising from the synthesis process. These include:

• Unreacted Vaccenic Acid: Incomplete reaction of vaccenic acid with the chlorinating agent.

• Reagents and Byproducts: Residual chlorinating agents (e.g., thionyl chloride, oxalyl chloride) and their byproducts (e.g., sulfur dioxide, hydrochloric acid, phosphorus compounds).[1][2]

• Color Impurities: The crude product may have a yellow or brown discoloration due to thermal degradation or side reactions.[3]

• Polymerization Products: Unsaturated fatty acid chlorides can polymerize, especially when heated, leading to higher molecular weight impurities.[4]

• Isomers of Vaccenic Acid Chloride: The high temperatures used in some synthesis or purification steps can potentially cause isomerization of the double bond.

Q2: What are the primary methods for purifying vaccenic acid chloride?

A2: The most common and effective method for purifying vaccenic acid chloride is vacuum distillation .[4] This technique separates the desired product from non-volatile impurities and residual reagents. For heat-sensitive compounds like unsaturated acid chlorides, fractional distillation under high vacuum is recommended to minimize thermal degradation.[4]

Other potential purification methods include:

• Crystallization: While less common for long-chain acid chlorides, crystallization from a non-polar solvent at low temperatures could be a viable option.

• Washing: Washing the crude product with an inert, immiscible solvent can help remove certain impurities, though this is less common for the final purification step.

Q3: How can I assess the purity of my vaccenic acid chloride sample?

A3: The purity of vaccenic acid chloride can be assessed using several analytical techniques:

• Gas Chromatography (GC): Often coupled with a mass spectrometer (GC-MS), this is a powerful technique for identifying and quantifying volatile impurities. The vaccenic acid chloride would typically be derivatized to a more stable ester (e.g., methyl ester) prior to analysis.[5][6]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate vaccenic acid chloride from non-volatile impurities.[6]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the acid chloride functional group (C=O stretch typically around 1800 cm⁻¹) and the absence of the carboxylic acid hydroxyl group (broad O-H stretch around 2500-3300 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify impurities.

Troubleshooting Guides

Issue 1: Low Yield of Purified Vaccenic Acid Chloride

Possible Cause	Suggested Solution
Incomplete Reaction	Ensure the chlorinating agent is added in slight excess and that the reaction goes to completion. Monitor the reaction progress by IR spectroscopy to check for the disappearance of the carboxylic acid's O-H peak.
Thermal Degradation during Distillation	Use a high vacuum to lower the boiling point of vaccenic acid chloride. A short-path distillation apparatus is recommended. Avoid excessive heating of the distillation flask.[4]
Product Loss During Workup	Acid chlorides are highly reactive and can be hydrolyzed by moisture. Ensure all glassware is thoroughly dried and the reaction and purification are performed under an inert atmosphere (e.g., nitrogen or argon).[7]
Polymerization	The presence of unsaturated compounds can lead to polymerization at high temperatures. Distill at the lowest possible temperature.[4]

Issue 2: Discolored Product (Yellow or Brown)

Possible Cause	Suggested Solution
Overheating During Synthesis or Distillation	Maintain a controlled temperature throughout the process. For distillation, use a vacuum to reduce the required temperature.
Presence of Impurities in Starting Material	Ensure the starting vaccenic acid is of high purity.
Reaction with Residual Reagents	Ensure all byproducts and excess reagents from the synthesis step are removed before distillation. A preliminary degassing step under vacuum can be beneficial.[4]
Oxidation	Handle the material under an inert atmosphere to prevent oxidation of the double bond.

Issue 3: Contamination with Unreacted Vaccenic Acid

Possible Cause	Suggested Solution
Insufficient Chlorinating Agent	Use a slight molar excess of the chlorinating agent (e.g., 1.1-1.2 equivalents).
Inefficient Distillation	Use a fractional distillation column to improve the separation of vaccenic acid chloride from the slightly less volatile vaccenic acid.
Hydrolysis During Storage or Handling	Store the purified vaccenic acid chloride under an inert atmosphere and in a tightly sealed container to prevent exposure to moisture.[7]

Experimental Protocols

Protocol 1: General Synthesis of Vaccenic Acid Chloride

This protocol describes a general method for synthesizing vaccenic acid chloride from vaccenic acid using thionyl chloride.

Materials:

• Vaccenic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., dichloromethane (B109758) or toluene)

• Dry glassware

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Under an inert atmosphere, dissolve vaccenic acid in the anhydrous solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Slowly add a slight molar excess (e.g., 1.2 equivalents) of thionyl chloride to the solution at room temperature.

• Gently heat the reaction mixture to reflux and maintain for 1-2 hours, or until the evolution of HCl and SO₂ gas ceases. The reaction progress can be monitored by taking a small aliquot, quenching it with an alcohol (e.g., methanol) to form the methyl ester, and analyzing by TLC or GC.

• After the reaction is complete, remove the excess solvent and thionyl chloride under reduced pressure using a rotary evaporator.

Protocol 2: Purification by Vacuum Distillation

Materials:

• Crude vaccenic acid chloride

• Short-path distillation apparatus

• Vacuum pump

• Cold trap

• Heating mantle with a stirrer

Procedure:

• Assemble the dry short-path distillation apparatus and connect it to a high-vacuum pump with a cold trap in between.

• Transfer the crude vaccenic acid chloride to the distillation flask.

• Begin stirring and slowly apply the vacuum.

• Gently heat the distillation flask using the heating mantle.

• Collect the fraction that distills at a constant temperature. The exact boiling point will depend on the vacuum achieved, but for long-chain fatty acid chlorides, it is typically in the range of 150-200°C at ~1 mmHg.[8] It is crucial to determine the optimal conditions empirically for vaccenic acid chloride.

• Collect the purified product in a receiver flask cooled with an ice bath.

• Once the distillation is complete, release the vacuum with an inert gas and store the purified vaccenic acid chloride under an inert atmosphere.

Data Presentation

Table 1: Comparison of Distillation Performance for a Fatty Acid Chloride with and without Pre-treatment

Data extrapolated from the purification of palmitoyl (B13399708) chloride, which serves as an analogue.[4]

Parameter	Without Halogenation	With Halogenation Pre-treatment
Distillation Yield	80-88%	90-95%
Residue	12-20%	5-10%
Product Color	Slightly colored	Practically colorless
Iodine Number of Product	Substantially the same as crude	Reduced to < 1.0

Mandatory Visualizations

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. fiveable.me [fiveable.me]
• 3. US6727384B1 - Method for purifying acid chlorides - Google Patents [patents.google.com]
• 4. US2748151A - Purification of acid chlorides - Google Patents [patents.google.com]
• 5. Analysis of Vaccenic and Elaidic acid in foods using a silver ion cartridge applied to GC × GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of available analytical methods to measure trans-octadecenoic acid isomeric profile and content by gas-liquid chromatography in milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Dealing with isomerization during vaccenic acid chloride synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of vaccenic acid chloride, with a specific focus on managing and minimizing isomerization.

Frequently Asked Questions (FAQs)

Q1: What are the most common reagents for synthesizing vaccenic acid chloride?

A1: The most common reagents for converting carboxylic acids, including vaccenic acid, into their corresponding acyl chlorides are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂). Both reagents are effective, but they have different implications for side reactions, particularly isomerization of the double bond in unsaturated fatty acids.[1][2][3]

Q2: What is the primary challenge when synthesizing vaccenic acid chloride?

A2: The primary challenge during the synthesis of vaccenic acid chloride is the potential for isomerization of the cis or trans double bond present in the vaccenic acid backbone.[4] This can lead to a mixture of geometric isomers in the final product, which may be difficult to separate and can impact the stereospecificity of subsequent reactions.

Q3: How does isomerization occur during the reaction?

A3: Isomerization can be promoted by the acidic byproducts of the chlorination reaction, such as hydrogen chloride (HCl), which is generated when using thionyl chloride.[5] The presence of strong acids can lead to protonation-deprotonation equilibria across the double bond, allowing for rotation and subsequent formation of the thermodynamic more stable isomer. Reaction temperature also plays a critical role; higher temperatures can provide the energy needed to overcome the rotational barrier of the double bond.

Q4: Which reagent is preferred to minimize isomerization?

A4: Oxalyl chloride is generally preferred for the synthesis of acyl chlorides from unsaturated fatty acids when isomerization is a concern.[3][4] Reactions with oxalyl chloride can be carried out at lower temperatures, and the byproducts (CO and CO₂) are gaseous and less likely to promote isomerization.[3]

Q5: Are there any alternative methods to prevent side reactions?

A5: Yes, one patented method involves the silylation of the fatty acid before reacting it with a chlorinating agent. This approach is designed to inhibit side reactions that originate at the unsaturated bonds.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High degree of isomerization observed in the final product.	Use of thionyl chloride, especially at elevated temperatures.	Switch to oxalyl chloride as the chlorinating agent and conduct the reaction at low temperatures (-15°C to 5°C).[4]
High reaction temperature.	Maintain a low and controlled reaction temperature throughout the addition of the chlorinating agent and the subsequent stirring.
Presence of acidic impurities.	Ensure all reagents and solvents are anhydrous and free of acidic contaminants.
Low yield of vaccenic acid chloride.	Incomplete reaction.	Ensure a slight excess of the chlorinating agent is used. Monitor the reaction progress by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).
Hydrolysis of the acid chloride.	The reaction must be carried out under strictly anhydrous conditions using dry solvents and an inert atmosphere (e.g., nitrogen or argon). Acyl chlorides are highly reactive and will readily hydrolyze back to the carboxylic acid in the presence of moisture.[6]
Side reactions at the double bond.	In addition to isomerization, other side reactions can occur. Using oxalyl chloride in a nonpolar solvent at low temperatures can help inhibit these side reactions.[4]
Difficulty in purifying the product.	Contamination with byproducts.	When using thionyl chloride, the gaseous byproducts (SO₂ and HCl) can be removed by distillation.[1] Excess thionyl chloride can be removed by co-evaporation with a dry, inert solvent like toluene.[6]
Co-distillation of isomers.	If isomerization has occurred, separation of the geometric isomers by distillation can be challenging due to similar boiling points. Prevention of isomerization is the best approach. If separation is necessary, consider preparative chromatography.

Experimental Protocols

Protocol 1: Synthesis of Vaccenic Acid Chloride using Oxalyl Chloride (Minimized Isomerization)

This protocol is adapted from methods designed to inhibit side reactions with unsaturated fatty acids.[4]

Materials:

• Vaccenic acid

• Oxalyl chloride

• Anhydrous nonpolar solvent (e.g., hexane (B92381) or toluene)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

• Low-temperature bath (e.g., ice-salt or cryocooler)

Procedure:

• Under an inert atmosphere, dissolve vaccenic acid in the anhydrous nonpolar solvent in the round-bottom flask.

• Cool the solution to -15°C using the low-temperature bath.

• Add a catalytic amount of anhydrous DMF to the solution.

• Slowly add oxalyl chloride dropwise from the dropping funnel to the stirred solution, maintaining the temperature between -15°C and 5°C.[4]

• After the addition is complete, allow the reaction mixture to stir at the low temperature for 1-2 hours, then slowly warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by taking small aliquots and analyzing via IR spectroscopy to confirm the disappearance of the carboxylic acid O-H peak.

• Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure. The gaseous byproducts (CO and CO₂) will be removed during this process.[3]

• The crude vaccenic acid chloride can be used directly for the next step or purified by short-path distillation under high vacuum.

Protocol 2: Analysis of Isomerization by Gas Chromatography (GC)

This protocol provides a general method for analyzing the isomeric purity of the synthesized vaccenic acid chloride after conversion to fatty acid methyl esters (FAMEs).

Materials:

• Vaccenic acid chloride sample

• Anhydrous methanol

• Sodium methoxide (B1231860) solution (catalyst)

• Hexane

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Gas chromatograph (GC) with a flame ionization detector (FID)

• Highly polar capillary column (e.g., 100 m CP-Sil 88 or equivalent)[5][7]

Procedure:

• Derivatization to FAMEs: Carefully add a small amount of the vaccenic acid chloride product to an excess of anhydrous methanol. The reaction is exothermic. A catalytic amount of sodium methoxide can be added to ensure complete conversion.

• Extraction: After the reaction is complete, add hexane and a saturated sodium chloride solution to the mixture. Shake vigorously and allow the layers to separate.

• Drying: Collect the upper hexane layer containing the FAMEs and dry it over anhydrous sodium sulfate.

• GC Analysis: Inject the dried hexane solution into the GC equipped with a highly polar capillary column.

• Quantification: The separation of cis and trans isomers will be observed.[5][7] The relative peak areas can be used to determine the isomeric ratio in the sample. For more accurate quantification, pre-separation of isomers using silver-ion chromatography (Ag-TLC or Ag-SPE) can be performed prior to GC analysis.[5][7]

Visualizations

Caption: Workflow for the synthesis of vaccenic acid chloride and subsequent isomer analysis.

Caption: Factors influencing isomerization during vaccenic acid chloride synthesis.

References

• 1. rsc.org [rsc.org]
• 2. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 3. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 4. Isomerization of vaccenic acid to cis and trans C18:1 isomers during biohydrogenation by rumen microbes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of Vaccenic Acid Chloride using NMR and MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical data used to validate the structure of vaccenic acid chloride against a common alternative, oleoyl (B10858665) chloride. Detailed experimental protocols for the synthesis and analysis are included, supported by quantitative data presented in clear, comparative tables and a visual workflow diagram.

Introduction

Vaccenic acid, a trans-fatty acid naturally occurring in ruminant fats and dairy products, is of increasing interest in biomedical research. Its conversion to the acid chloride form is a critical step for the synthesis of various derivatives with potential therapeutic applications. Accurate structural confirmation of vaccenic acid chloride is paramount for ensuring the integrity of subsequent research and development. This guide outlines the validation of its structure using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), comparing its spectral characteristics with those of oleoyl chloride, the derivative of the corresponding cis-isomer, oleic acid.

Synthesis of Vaccenic Acid Chloride

A standard and effective method for the preparation of vaccenic acid chloride from vaccenic acid involves the use of thionyl chloride (SOCl₂).

Experimental Protocol: Synthesis of Vaccenic Acid Chloride

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve vaccenic acid (1.0 eq.) in anhydrous dichloromethane (B109758) (DCM, 10 mL/g of acid).

• Addition of Thionyl Chloride: Slowly add thionyl chloride (1.5 eq.) to the stirred solution at room temperature under a nitrogen atmosphere.

• Reaction: Heat the reaction mixture to reflux (approximately 40°C) and maintain for 2 hours. The reaction progress can be monitored by the cessation of HCl gas evolution (which can be bubbled through a solution of sodium bicarbonate).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator.

• Purification: The crude vaccenic acid chloride can be purified by vacuum distillation to yield a clear, yellowish liquid.

Alternative reagents for this conversion include oxalyl chloride with a catalytic amount of dimethylformamide (DMF) in an inert solvent like DCM or toluene.

Structural Validation by NMR Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of ¹H and ¹³C nuclei.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified vaccenic acid chloride in 0.5 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum on the same instrument. Key parameters include a 30° pulse width, a relaxation delay of 2-5 seconds, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio. Proton decoupling is typically used to simplify the spectrum.

Comparative ¹H and ¹³C NMR Data

The following table summarizes the expected chemical shifts for vaccenic acid chloride and oleoyl chloride. The key differences arise from the stereochemistry of the double bond (trans vs. cis).

Assignment	Vaccenic Acid Chloride (trans) Expected ¹H Chemical Shift (δ, ppm)	Oleoyl Chloride (cis) Expected ¹H Chemical Shift (δ, ppm)	Vaccenic Acid Chloride (trans) Expected ¹³C Chemical Shift (δ, ppm)	Oleoyl Chloride (cis) Expected ¹³C Chemical Shift (δ, ppm)
-CH₃ (C18)	~0.88 (t)	~0.88 (t)	~14.1	~14.1
-(CH₂)n-	~1.25-1.40 (m)	~1.25-1.40 (m)	~22.7-32.0	~22.7-32.0
-CH₂-C=C (C10, C13)	~2.01 (m)	~2.01 (m)	~32.6	~27.2
-CH=CH- (C11, C12)	~5.40 (m)	~5.35 (m)	~130.5	~129.8
-CH₂-COCl (C3)	~2.50 (t)	~2.50 (t)	~34.0	~34.0
-CH₂-CH₂-COCl (C4)	~1.70 (p)	~1.70 (p)	~24.9	~24.9
-COCl (C1)	-	-	~173.9	~173.9

Note: (t) = triplet, (p) = pentet, (m) = multiplet. The chemical shifts are estimates and may vary slightly based on the solvent and spectrometer frequency.

Structural Validation by Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the purified vaccenic acid chloride in a volatile organic solvent (e.g., hexane (B92381) or DCM) into the mass spectrometer.

• Ionization: Use Electron Ionization (EI) at 70 eV.

• Analysis: Acquire the mass spectrum over a suitable m/z range (e.g., 50-350).

Comparative MS Data

Assignment	Vaccenic Acid Chloride Expected m/z	Oleoyl Chloride Expected m/z
Molecular Ion [M]⁺	300.2/302.2 (due to ³⁵Cl/³⁷Cl isotopes)	300.2/302.2 (due to ³⁵Cl/³⁷Cl isotopes)
[M-Cl]⁺	265.2	265.2
Acylium ion [CH₃(CH₂)₅CH=CH(CH₂)₉CO]⁺	265.2	265.2
McLafferty Rearrangement	Not prominent	Not prominent
Fragmentation of alkyl chain	Series of peaks differing by 14 Da (CH₂)	Series of peaks differing by 14 Da (CH₂)

Experimental Workflow

The overall workflow for the validation of vaccenic acid chloride is depicted in the following diagram.

Caption: Experimental workflow for synthesis and validation.

Conclusion

The structural validation of vaccenic acid chloride can be unequivocally achieved through a combination of NMR spectroscopy and Mass Spectrometry. The ¹H and ¹³C NMR spectra provide distinct chemical shifts, particularly for the protons and carbons of the trans double bond, which differ from those of its cis isomer, oleoyl chloride. Mass spectrometry confirms the molecular weight and provides characteristic fragmentation patterns consistent with the acyl chloride structure. The detailed protocols and comparative data presented in this guide serve as a valuable resource for researchers in the synthesis and characterization of fatty acid derivatives.

Comparative analysis of different methods to synthesize vaccenic acid chloride

For researchers and professionals in drug development and scientific research, the efficient synthesis of reactive intermediates is paramount. Vaccenic acid chloride, as a derivative of the naturally occurring trans-fatty acid vaccenic acid, holds potential as a building block in the synthesis of various bioactive molecules. This guide provides a comparative analysis of common methods for the synthesis of vaccenic acid chloride, offering experimental protocols and quantitative data to aid in the selection of the most suitable method for specific research needs.

The primary methods for converting a carboxylic acid, such as vaccenic acid, to its corresponding acid chloride involve the use of chlorinating agents like thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus trichloride (B1173362) (PCl₃). Each of these reagents presents a unique set of advantages and disadvantages in terms of yield, purity, reaction conditions, and cost.

Comparative Data of Synthesis Methods

The following table summarizes the key quantitative and qualitative aspects of the most common methods for the synthesis of long-chain unsaturated fatty acid chlorides, using oleoyl (B10858665) chloride as a close proxy for vaccenic acid chloride due to the scarcity of specific data for the latter.

Method	Reagent	Typical Yield	Reaction Conditions	Advantages	Disadvantages
Thionyl Chloride	Thionyl Chloride (SOCl₂)	97-99% (crude)[1]	Neat or in a solvent, often requires heating.[2][3]	High crude yield; gaseous byproducts (SO₂ and HCl) are easily removed.[4]	Can be harsh, potentially causing side reactions with sensitive functional groups; reagent is corrosive.[4]
Oxalyl Chloride	Oxalyl Chloride ((COCl)₂)	86%[1]	Mild conditions, often at room temperature in a solvent like hexane (B92381) or toluene (B28343).[5][6]	Milder and more selective than thionyl chloride; volatile byproducts (CO, CO₂, HCl) simplify workup.	More expensive than thionyl chloride.[4]
Phosphorus Trichloride	Phosphorus Trichloride (PCl₃)	60%[1]	Typically requires heating.[7]	Economical.[1]	Lower yield compared to other methods; byproduct (phosphorous acid) can complicate purification.[4]

Experimental Protocols

The following are detailed experimental protocols for the synthesis of a long-chain unsaturated fatty acid chloride, adapted for vaccenic acid from established procedures for oleic acid.

Method 1: Synthesis using Thionyl Chloride

This method is valued for its high crude yield and the convenient removal of byproducts.

Materials:

• Vaccenic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., toluene, optional)

• Round-bottom flask with a reflux condenser

• Heating mantle

• Vacuum distillation setup

Procedure:

• In a two-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, place vaccenic acid (1 equivalent).

• Slowly add thionyl chloride (1.5 to 2.0 equivalents) to the flask with gentle shaking.[8] The reaction can be performed neat or in an anhydrous solvent like toluene.

• Heat the reaction mixture to reflux (approximately 80°C if using toluene) for 3-5 hours in a water bath.[2][8] The reaction progress can be monitored by the cessation of HCl gas evolution.

• After the reaction is complete, remove the excess thionyl chloride and solvent by distillation, initially at atmospheric pressure and then under reduced pressure.[8]

• The crude vaccenic acid chloride can be purified by vacuum distillation.[1]

Method 2: Synthesis using Oxalyl Chloride

This protocol is preferred for its mild reaction conditions, making it suitable for substrates with sensitive functional groups.

Materials:

• Vaccenic acid

• Oxalyl chloride ((COCl)₂)

• Anhydrous hexane or toluene

• Round-bottom flask with a stirrer

• Dropping funnel

• Rotary evaporator

Procedure:

• Dissolve vaccenic acid (1 equivalent) in anhydrous hexane or toluene in a round-bottom flask under a dry, inert atmosphere (e.g., nitrogen).[5][6]

• Slowly add oxalyl chloride (1.5-2.0 equivalents) to the stirred solution at room temperature over a period of 15-30 minutes.[5][6]

• Continue stirring the reaction mixture at room temperature for 1.5 to 2 hours.[5] The reaction may be gently heated to 50-55°C for 1 hour to ensure completion.[6]

• Once the reaction is complete, as indicated by the cessation of gas evolution, evaporate the solvent and excess oxalyl chloride in vacuo using a rotary evaporator to obtain the crude vaccenic acid chloride.[5]

• The product is often of high purity and may be used directly for subsequent reactions, or it can be further purified by vacuum distillation.

Method 3: Synthesis using Phosphorus Trichloride

This method is a more economical option, though it may result in lower yields and require more rigorous purification.

Materials:

• Vaccenic acid

• Phosphorus trichloride (PCl₃)

• Round-bottom flask with a reflux condenser and dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Place vaccenic acid (1 equivalent) in a round-bottom flask.

• Slowly add phosphorus trichloride (0.4-0.5 equivalents) dropwise to the vaccenic acid.[7]

• Heat the mixture at 50-60°C for 2-3 hours.[7]

• After the reaction, allow the mixture to cool and stand, which will cause the byproduct, phosphorous acid, to separate as a dense lower layer.[7]

• Carefully separate the upper layer containing the vaccenic acid chloride from the phosphorous acid.

• The crude product can be purified by vacuum distillation to remove any unreacted starting material and other impurities.

Logical Workflow for Method Selection

The choice of synthesis method depends on several factors, including the required purity of the final product, the scale of the reaction, and cost considerations. The following diagram illustrates a logical workflow for selecting the appropriate method.

Caption: Decision tree for selecting a synthesis method for vaccenic acid chloride.

General Reaction Pathway

The conversion of a carboxylic acid to an acid chloride proceeds through the activation of the hydroxyl group, making it a good leaving group. The general pathway is depicted below.

Caption: General pathway for the synthesis of vaccenic acid chloride.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Page loading... [wap.guidechem.com]
• 5. prepchem.com [prepchem.com]
• 6. prepchem.com [prepchem.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. researchgate.net [researchgate.net]

Quantitative comparison of vaccenic acid levels using vaccenic acid chloride standard

Quantitative Comparison of Vaccenic Acid Levels: A Researcher's Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of vaccenic acid is crucial for understanding its metabolic roles and potential therapeutic applications. This guide provides an objective comparison of analytical methodologies for measuring vaccenic acid levels, with a focus on the use of a vaccenic acid standard for calibration. Detailed experimental protocols and supporting data are presented to aid in the selection and implementation of the most suitable method for your research needs.

Comparison of Analytical Methods for Vaccenic Acid Quantification

The primary method for the quantitative analysis of vaccenic acid is gas chromatography (GC).[1][2] This technique, often coupled with a flame ionization detector (FID) or a mass spectrometer (MS), allows for the separation and quantification of individual fatty acids from complex biological samples.[1][2] For enhanced separation of complex mixtures, comprehensive two-dimensional gas chromatography (GC x GC) coupled with time-of-flight mass spectrometry (TOFMS) offers superior resolution and sensitivity.[3][4]

A critical step in the analysis is the derivatization of fatty acids to more volatile esters, typically fatty acid methyl esters (FAMEs) or pentafluorobenzyl (PFB) esters, prior to GC analysis.[5][6] The choice of derivatization agent and internal standard is vital for achieving accurate and reproducible quantification.

Below is a summary of common analytical methods with their key performance characteristics.

Method	Instrumentation	Derivatization	Key Advantages	Key Limitations	Reference
Gas Chromatography-Flame Ionization Detection (GC-FID)	Agilent 6890N GC with FID	Methanolic sodium hydroxide (B78521) and BF3 reagent for FAMEs	Robust, widely available, good linearity	Lower sensitivity compared to MS, potential for co-elution of isomers	[3]
Gas Chromatography-Mass Spectrometry (GC-MS)	Agilent 6890N GC with MS	Pentafluorobenzyl (PFB) bromide for PFB esters	High sensitivity and selectivity, allows for structural confirmation	More complex instrumentation and data analysis	[5][6][7]
Comprehensive Two-Dimensional Gas Chromatography-Time-of-Flight Mass Spectrometry (GC x GC-TOFMS)	LECO Corporation Pegasus 4D with Agilent 6890N GC	Methanolic sodium hydroxide and BF3 reagent for FAMEs	Excellent separation of complex mixtures, high resolution and sensitivity	Requires specialized instrumentation and expertise	[2][3][4]
Silver-Ion Solid Phase Extraction (Ag-SPE) coupled with GC	GC-FID or GC-MS	Methanolic sodium hydroxide and BF3 reagent for FAMEs	Effective separation of cis and trans fatty acid isomers	Additional sample preparation step, potential for sample loss	[1][3][4]

Experimental Protocols

Protocol for Vaccenic Acid Quantification using GC-FID

This protocol is based on the methodology for analyzing fatty acids in food samples.[3]

a. Lipid Extraction:

• Extract total lipids from the sample using a chloroform:methanol (B129727) (2:1, v/v) mixture.

• Evaporate the solvent to dryness under a stream of nitrogen.

b. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the extracted fat (approximately 20 mg), add 2 mL of 0.5 M methanolic sodium hydroxide.

• Heat the mixture at 100°C for 5 minutes and then cool to room temperature.

• Add 2 mL of 14% boron trifluoride (BF3) in methanol and heat again at 100°C for 5 minutes.

• Add 2 mL of isooctane (B107328) and 2 mL of saturated sodium chloride solution.

• Vortex for 1 minute and allow the layers to separate.

• Transfer the upper isooctane layer containing the FAMEs to a new vial for GC analysis.

c. GC-FID Analysis:

• Instrument: Agilent 6890N GC with FID.

• Column: SP-2560 (100 m x 0.25 mm i.d., 0.25 μm film thickness).[2][3]

• Injector Temperature: 230°C.

• Detector Temperature: 250°C.

• Oven Program: Start at 120°C, increase to 230°C at a rate of 5°C/min.

• Carrier Gas: Helium at a flow rate of 1.5 mL/min.

• Standard: A certified vaccenic acid methyl ester standard is used to create a calibration curve for quantification.

Protocol for High-Sensitivity Vaccenic Acid Quantification using GC-MS

This protocol is adapted from methods for analyzing fatty acids in biological samples.[5][6][7]

a. Lipid Extraction with Internal Standard:

• Homogenize the biological sample in the presence of a deuterated internal standard (e.g., d2-oleic acid).[7]

• Extract lipids using a suitable solvent system (e.g., chloroform:methanol).

b. Derivatization to Pentafluorobenzyl (PFB) Esters:

• Dissolve the extracted fatty acids in 25 µL of 1% diisopropylethylamine in acetonitrile (B52724).

• Add 25 µL of 1% PFB bromide in acetonitrile and incubate at room temperature for 20 minutes.

• Evaporate the solvent under a gentle stream of argon.

• Re-dissolve the PFB esters in isooctane for GC-MS analysis.

c. GC-MS Analysis:

• Instrument: Agilent 6890N GC coupled to a mass spectrometer.

• Column: Zebron ZB-1 (15 m x 0.25 mm i.d., 0.1 μm film thickness).[6]

• Injector: Pulsed splitless injection at 250°C.

• Oven Program: Ramp from 150°C to 270°C at 10°C/min, then to 310°C at 40°C/min and hold for 1 minute.[6]

• Ionization Mode: Negative Chemical Ionization (NCI).

• Standard: A standard curve is prepared using a certified vaccenic acid standard, and the ratio of the analyte to the internal standard is used for quantification.

Data Presentation

The following table summarizes the performance characteristics of a GC x GC-TOFMS method for the quantification of vaccenic acid (VA) and elaidic acid (EA).[3]

Parameter	Vaccenic Acid (VA)	Elaidic Acid (EA)
Correlation Coefficient (r²)	0.9993	0.9997
Limit of Detection (LOD)	6.66 µg/mL	2.20 µg/mL
Limit of Quantification (LOQ)	13.27 µg/mL	4.38 µg/mL

Data from a study utilizing a silver ion cartridge for sample cleanup followed by GC x GC-TOFMS analysis.[3]

Visualizations

Experimental Workflow

Caption: General workflow for quantitative analysis of vaccenic acid.

Vaccenic Acid Metabolism

Vaccenic acid is a naturally occurring trans fatty acid found in ruminant fats.[8] It is a precursor for the endogenous synthesis of conjugated linoleic acid (CLA), specifically rumenic acid (cis-9, trans-11 CLA), through the action of the enzyme Δ9-desaturase.[9][10]

Caption: Biosynthesis of Rumenic Acid from Vaccenic Acid.

Signaling Pathways Influenced by Vaccenic Acid

Emerging research suggests that vaccenic acid may have beneficial health effects, including anti-inflammatory properties and improvements in metabolic health.[8][11][12] These effects may be mediated through various signaling pathways.

Caption: Potential signaling pathways affected by vaccenic acid.

References

• 1. Comparison of available analytical methods to measure trans-octadecenoic acid isomeric profile and content by gas-liquid chromatography in milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of elaidic and vaccenic acids in foods using GC×GC-FID and GC×GC-TOFMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Analysis of Vaccenic and Elaidic acid in foods using a silver ion cartridge applied to GC × GC-TOFMS [frontiersin.org]
• 4. Analysis of Vaccenic and Elaidic acid in foods using a silver ion cartridge applied to GC × GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jianhaidulab.com [jianhaidulab.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. lipidmaps.org [lipidmaps.org]
• 8. metabolon.com [metabolon.com]
• 9. Bioconversion of vaccenic acid to conjugated linoleic acid in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cis-9, trans-11 conjugated linoleic acid is synthesized directly from vaccenic acid in lactating dairy cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Vaccenic acid suppresses intestinal inflammation by increasing anandamide and related N-acylethanolamines in the JCR:LA-cp rat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Vaccenic Acid: Biological Activity and Metabolic Pathways

Foreword: Direct experimental data on the cross-reactivity of vaccenic acid chloride with other fatty acyl chlorides is not available in the current scientific literature. Fatty acyl chlorides are highly reactive chemical intermediates primarily used in organic synthesis and are not typically subjects of biological cross-reactivity studies. This guide, therefore, provides a comparative overview of the biological activities and metabolic pathways of vaccenic acid in relation to other key fatty acids, offering valuable insights for researchers and drug development professionals.

Vaccenic acid (VA) is a naturally occurring trans fatty acid found predominantly in ruminant fats and dairy products.[1][2] Unlike industrially produced trans fats, VA has been the subject of research for its potential health benefits, which are often linked to its conversion to conjugated linoleic acid (CLA) and its interactions with various metabolic signaling pathways.[2][3]

Comparative Biological Activity

Vaccenic acid's biological effects are multifaceted, ranging from influencing lipid metabolism to modulating inflammatory responses. The following table summarizes key comparative data on the effects of vaccenic acid and other fatty acids on lipid profiles.

Fatty Acid Administered	Total Cholesterol (TC)	LDL Cholesterol	HDL Cholesterol	Triacylglycerol	Apolipoprotein B	Reference
Vaccenic Acid (VA)	Increased (2-6%)	Increased (2-6%)	Increased (2-6%)	No significant effect	Increased (2-6%)	[4]
Industrial Trans Fatty Acids (iTFA)	Increased (2-6%)	Increased (2-6%)	No significant effect	No significant effect	Increased (2-6%)	[4]
c9,t11-CLA	No significant effect	No significant effect	No significant effect	Lowered	No significant effect	[4]

Metabolic Pathways and Signaling

Vaccenic acid is a precursor to endogenous synthesis of rumenic acid (c9, t11-CLA), a biologically active isomer of conjugated linoleic acid.[5] This conversion is a key aspect of its biological activity.

Caption: Metabolic conversion of Vaccenic Acid to Rumenic Acid.

Furthermore, vaccenic acid has been shown to influence signaling pathways related to inflammation and metabolism. For instance, it can act as a ligand for PPARγ-regulated pathways and affect the endocannabinoid system by altering the concentrations of N-acylethanolamines.[3]

Caption: Influence of Vaccenic Acid on key signaling pathways.

Experimental Protocols

Human Intervention Study on the Conversion of VA to Rumenic Acid [5]

• Objective: To quantify the conversion of dietary vaccenic acid to rumenic acid in healthy human subjects.

• Study Design: A controlled dietary intervention study.

• Participants: Thirty healthy subjects were initially given a baseline diet rich in oleic acid for two weeks.

• Intervention: Subjects were then divided into three groups (n=10 per group) and for nine days consumed a diet containing either 1.5 g, 3.0 g, or 4.5 g of vaccenic acid per day. The dietary fats were incorporated into conventional foods.

• Data Collection: Serum total fatty acids were analyzed to measure the proportions of vaccenic acid and rumenic acid.

• Key Findings: The proportion of vaccenic acid in serum increased significantly with dosage (94%, 307%, and 620% above baseline for the three groups, respectively). This was accompanied by a linear increase in the proportion of rumenic acid, with an average conversion rate of 19%.

Caption: Workflow for the human dietary intervention study.

Conclusion

While the specific cross-reactivity of vaccenic acid chloride remains an unexplored area of research, the existing body of literature on vaccenic acid reveals a complex and biologically active fatty acid. Its role as a precursor to CLA and its influence on metabolic and inflammatory signaling pathways underscore its significance in nutrition and pharmacology. The provided data and protocols from published studies offer a foundation for researchers interested in the further exploration of vaccenic acid and its derivatives.

References

• 1. Vaccenic acid - Wikipedia [en.wikipedia.org]
• 2. Human health benefits of vaccenic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vaccenic acid suppresses intestinal inflammation by increasing anandamide and related N-acylethanolamines in the JCR:LA-cp rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vaccenic acid and trans fatty acid isomers from partially hydrogenated oil both adversely affect LDL cholesterol: a double-blind, randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioconversion of vaccenic acid to conjugated linoleic acid in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Purity Analysis of Synthesized Vaccenic Acid Chloride: A Comparative Guide to HPLC, GC, and Titration Methods

For researchers, scientists, and drug development professionals engaged in the synthesis of lipid-based molecules, ensuring the purity of reactive intermediates like vaccenic acid chloride is of paramount importance. The presence of impurities can significantly impact downstream reactions, affecting yield, product purity, and the overall success of a synthetic route. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative methods—Gas Chromatography (GC) and classical titration—for confirming the purity of synthesized vaccenic acid chloride.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Approach

HPLC is a powerful technique for the separation, identification, and quantification of components in a mixture.[1] Due to the high reactivity and lack of a strong UV chromophore in vaccenic acid chloride, direct analysis is challenging.[2] A common and effective strategy involves derivatization to a more stable and UV-active compound prior to analysis.[3][4]

Experimental Protocol: Purity Determination by Derivatization-HPLC

This protocol details the conversion of vaccenic acid chloride to a stable phenacyl ester, which can be readily analyzed by reverse-phase HPLC with UV detection.[5]

1. Derivatization of Vaccenic Acid Chloride:

• Reagents:

  • Vaccenic acid chloride sample

  • 2',4'-Dibromoacetophenone (derivatizing agent)

  • Triethylamine (B128534) (catalyst)

  • Acetone (HPLC grade)

  • Acetic acid (to stop the reaction)

• Procedure:

  • Accurately weigh approximately 10 mg of the synthesized vaccenic acid chloride into a clean, dry vial.

  • Add 1 mL of a 12 g/L solution of 2',4'-dibromoacetophenone in acetone.

  • Add 1 mL of a 10 g/L solution of triethylamine in acetone.

  • Cap the vial tightly and vortex to mix.

  • To minimize the risk of isomerization of the unsaturated fatty acid, the reaction can be carried out at 40°C for 30 minutes.[3][6]

  • After incubation, stop the reaction by adding 100 µL of a 2 g/L solution of acetic acid in acetone.

  • The resulting solution of the derivatized vaccenic acid is now ready for HPLC analysis.

2. HPLC Analysis:

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Chromatographic Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile (B52724)

  • Gradient Elution: A linear gradient can be optimized, starting with a higher proportion of water and increasing the acetonitrile content over the run to elute the derivatized fatty acid. A starting point could be 70% B, increasing to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 37°C[3]

  • Detection Wavelength: 256 nm (the maximum absorbance of the dibromoacetophenone derivative)[3]

  • Injection Volume: 10 µL

• Quantification:

  • Purity is determined by the area percent method. The peak area of the derivatized vaccenic acid is expressed as a percentage of the total area of all peaks in the chromatogram.

Experimental Workflow for HPLC Analysis

References

• 1. hplc.eu [hplc.eu]
• 2. Determination of elaidic and vaccenic acids in foods using GC×GC-FID and GC×GC-TOFMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jafs.com.pl [jafs.com.pl]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A highly efficient method for derivatization of fatty acids for high performance liquid chromatography [jafs.com.pl]

A Comparative Guide to Isotopic Labeling of Vaccenic Acid for Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotopically labeled vaccenic acid with other fatty acid tracers for use in metabolic flux analysis (MFA). It is designed to assist researchers in selecting the appropriate tracer for their studies by providing objective comparisons, detailed experimental protocols, and supporting data. While the prompt specified vaccenic acid chloride, in the context of metabolic flux analysis, the biologically active form used as a tracer is the free fatty acid, vaccenic acid. The acid chloride is a reactive form typically used for chemical synthesis and is not suitable for direct use in biological systems for tracing metabolic pathways.

Introduction to Fatty Acid Tracers in Metabolic Flux Analysis

Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates of metabolic reactions within a biological system.[1][2] Isotopic labeling, where specific atoms in a molecule are replaced with their heavier, stable isotopes (e.g., ¹³C or ²H), is a cornerstone of MFA.[3][4] By introducing these labeled "tracers" into a system, researchers can track their incorporation into downstream metabolites, providing a dynamic view of metabolic pathways.[5][6]

Fatty acids are central players in cellular metabolism, serving as energy sources, building blocks for complex lipids, and signaling molecules. Dysregulation of fatty acid metabolism is implicated in numerous diseases, including metabolic syndrome, cardiovascular disease, and cancer.[7][8] Isotopically labeled fatty acids are therefore invaluable tools for studying these processes. This guide focuses on vaccenic acid, a naturally occurring trans fatty acid found in ruminant fats, and compares its utility as a tracer to other commonly used fatty acid probes.[7]

Comparison of Isotopic Tracers for Fatty Acid Metabolism

The choice of an isotopic tracer is critical and depends on the specific metabolic pathways being investigated.[3] Below is a comparison of isotopically labeled vaccenic acid with other common fatty acid tracers.

Table 1: Comparison of Common Isotopically Labeled Fatty Acid Tracers for Metabolic Flux Analysis

Tracer	Common Isotopic Labels	Key Metabolic Pathways Traced	Advantages	Disadvantages
Vaccenic Acid	¹³C, ²H	- Conversion to conjugated linoleic acid (CLA) - Incorporation into complex lipids (e.g., triglycerides, phospholipids) - Beta-oxidation	- Unique tracer for ruminant fat metabolism. - Allows study of the specific health effects of vaccenic acid.[7]	- Less commonly used than other tracers, so comparative data is limited. - Commercial availability of labeled forms may be more restricted.
Oleic Acid	¹³C, ²H	- Monounsaturated fatty acid synthesis and metabolism - Incorporation into lipid droplets and membranes - Beta-oxidation	- Highly abundant fatty acid in many cell types. - Well-characterized metabolic fate.[9]	- As a common dietary fatty acid, background levels can be high.
Palmitic Acid	¹³C, ²H	- De novo fatty acid synthesis - Saturated fatty acid metabolism - Beta-oxidation	- Key product of de novo fatty acid synthesis. - Widely used and well-documented tracer.[10]	- Can induce lipotoxicity in some cell culture models.
Stearic Acid	¹³C, ²H	- Elongation from palmitic acid - Desaturation to oleic acid - Incorporation into complex lipids	- Useful for studying the balance between saturated and monounsaturated fatty acids.	- Can have complex metabolic fates, including retroconversion.
Linoleic Acid	¹³C, ²H	- Essential fatty acid uptake and metabolism - Precursor for arachidonic acid synthesis	- Essential for studying the metabolism of polyunsaturated fatty acids.	- Its metabolism involves a complex series of desaturation and elongation steps.

Metabolic Pathways and Experimental Workflow

To effectively use isotopically labeled vaccenic acid in MFA, it is essential to understand its metabolic fate and the general workflow of a tracer experiment.

Vaccenic Acid Metabolism

Vaccenic acid (18:1 n-7) is a positional and geometric isomer of oleic acid (18:1 n-9).[7] A key metabolic feature of vaccenic acid is its conversion to rumenic acid (a conjugated linoleic acid, CLA), a bioactive fatty acid with various reported health benefits.[8][11] Like other fatty acids, vaccenic acid can also be activated to its CoA derivative and subsequently be incorporated into complex lipids such as triglycerides and phospholipids, or undergo beta-oxidation to generate energy.

Figure 1. Simplified metabolic pathway of vaccenic acid.

Experimental Workflow for Metabolic Flux Analysis

A typical MFA experiment using an isotopically labeled fatty acid involves several key steps, from cell culture to data analysis.

Figure 2. Step-by-step workflow for a typical fatty acid MFA experiment.

Experimental Protocols

The following are detailed protocols for conducting a metabolic flux analysis experiment using isotopically labeled vaccenic acid in a cell culture model.

Protocol 1: Cell Culture and Labeling with ¹³C-Vaccenic Acid

• Cell Seeding: Plate the cells of interest at a desired density in standard culture dishes and allow them to adhere and reach the desired confluency (typically 60-80%).

• Preparation of Labeling Medium:

  • Prepare a stock solution of ¹³C-labeled vaccenic acid (e.g., uniformly labeled, [U-¹³C₁₈]-Vaccenic Acid) by dissolving it in ethanol (B145695) or another suitable solvent.

  • Complex the labeled fatty acid to fatty acid-free bovine serum albumin (BSA) to ensure its solubility and bioavailability in the culture medium. A typical molar ratio of fatty acid to BSA is 2:1 to 4:1.[12]

  • Prepare the final labeling medium by adding the ¹³C-vaccenic acid-BSA complex to the base culture medium to the desired final concentration (e.g., 50-200 µM).

• Labeling:

  • Remove the standard culture medium from the cells and wash them once with phosphate-buffered saline (PBS).

  • Add the pre-warmed labeling medium to the cells.

  • Incubate the cells for a specific period to allow for the uptake and metabolism of the labeled vaccenic acid. The incubation time will depend on the specific metabolic pathways being studied and should be optimized (e.g., from a few hours to 24 hours).

Protocol 2: Lipid Extraction and Sample Preparation

• Metabolic Quenching and Cell Harvesting:

  • To halt metabolic activity, rapidly wash the cells with ice-cold PBS.

  • Harvest the cells by scraping in a cold solvent, such as a methanol (B129727)/water mixture.

• Lipid Extraction:

  • Perform a biphasic lipid extraction using a solvent system like chloroform:methanol:water (e.g., in a 2:1:0.8 ratio).[13]

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

• Derivatization for GC-MS Analysis:

  • For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the fatty acids in the lipid extract need to be converted to their more volatile fatty acid methyl esters (FAMEs).

  • This can be achieved by transesterification using a reagent such as boron trifluoride in methanol or methanolic HCl.

  • After the reaction, extract the FAMEs into an organic solvent like hexane.

Protocol 3: Mass Spectrometry Analysis

A. GC-MS Analysis of FAMEs:

• Instrumentation: Use a GC-MS system equipped with a suitable capillary column for FAME separation (e.g., a polar column like a DB-23 or similar).

• Injection and Separation: Inject the FAME extract onto the GC column. Use a temperature gradient program to separate the different FAMEs based on their chain length and degree of unsaturation.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. Acquire full scan mass spectra to identify the FAMEs and their isotopologue distributions.

• Data Analysis:

  • Identify the peak corresponding to vaccenic acid methyl ester.

  • Extract the mass spectrum for this peak and determine the relative abundances of the different mass isotopologues (M+0, M+1, M+2, etc.).

  • Correct for the natural abundance of ¹³C to determine the true incorporation of the label.

B. LC-MS/MS Analysis of Intact Lipids:

• Instrumentation: Use a high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Chromatography: Separate the different lipid classes using a suitable LC column (e.g., a C18 column for reversed-phase chromatography).

• Mass Spectrometry:

  • Operate the mass spectrometer in electrospray ionization (ESI) mode, in both positive and negative ion modes, to detect a wide range of lipid species.

  • Perform MS and MS/MS scans to identify the lipid species and determine the isotopic enrichment in the fatty acyl chains.

• Data Analysis:

  • Identify the lipid species containing the labeled vaccenic acid.

  • Analyze the MS and MS/MS spectra to determine the mass shift corresponding to the incorporated ¹³C atoms.

Data Presentation and Interpretation

The quantitative data obtained from the mass spectrometry analysis should be summarized in clear and structured tables to facilitate comparison between different experimental conditions or tracers.

Table 2: Example of a Data Summary Table for a ¹³C-Vaccenic Acid Labeling Experiment

Metabolite	Isotope Enrichment (%)	Flux Rate (nmol/mg protein/hr)
Vaccenic Acid	95.2 ± 3.1	-
Rumenic Acid (CLA)	15.8 ± 2.5	12.5 ± 1.8
Triglycerides (¹³C-Vaccenate containing)	45.3 ± 5.2	35.1 ± 4.3
Phosphatidylcholine (¹³C-Vaccenate containing)	28.7 ± 3.9	22.4 ± 3.1
¹³CO₂ (from beta-oxidation)	5.6 ± 1.1	8.9 ± 1.5

Data are presented as mean ± standard deviation and are hypothetical examples.

Conclusion

Isotopically labeled vaccenic acid is a valuable tool for investigating specific aspects of fatty acid metabolism, particularly the synthesis of conjugated linoleic acid and the metabolic fate of ruminant-derived trans fats. While less commonly employed than other fatty acid tracers like oleic and palmitic acid, its unique metabolic properties make it an important probe for specific research questions. By following the detailed protocols and data analysis strategies outlined in this guide, researchers can effectively utilize labeled vaccenic acid to gain novel insights into the complexities of lipid metabolism in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 7. metabolon.com [metabolon.com]
• 8. researchgate.net [researchgate.net]
• 9. Different Metabolism and Toxicity of TRANS Fatty Acids, Elaidate and Vaccenate Compared to Cis-Oleate in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Bioconversion of vaccenic acid to conjugated linoleic acid in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]

A Comparative Guide to the Biological Effects of Vaccenic Acid and its Reactive Analogue, Vaccenic Acid Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological effects of vaccenic acid, a naturally occurring trans fatty acid found in ruminant fats, and its synthetic derivative, vaccenic acid chloride. While extensive research has elucidated the physiological roles of vaccenic acid, data on the direct biological activity of vaccenic acid chloride is virtually nonexistent in published literature. This is because vaccenic acid chloride is primarily a laboratory reagent, a highly reactive acyl chloride used for chemical synthesis. In any aqueous biological environment, it would be expected to rapidly hydrolyze to its parent compound, vaccenic acid.

Therefore, this guide will focus on the well-documented biological effects of vaccenic acid, the form that interacts with biological systems, while contextualizing the role of vaccenic acid chloride as a reactive intermediate.

Section 1: Chemical Properties and Biological Fate

Feature	Vaccenic Acid	Vaccenic Acid Chloride
Chemical Name	(E)-Octadec-11-enoic acid	(E)-Octadec-11-enoyl chloride
Molecular Formula	C18H34O2	C18H33ClO[1]
Molecular Weight	282.46 g/mol	300.91 g/mol [1]
Chemical Nature	Carboxylic acid	Acyl chloride[2]
Reactivity	Stable fatty acid	Highly reactive, susceptible to hydrolysis[2]
Biological Fate	Absorbed and metabolized	Rapidly hydrolyzes to vaccenic acid in aqueous environments

Section 2: Overview of Biological Effects of Vaccenic Acid

Vaccenic acid (VA) has been the subject of numerous studies investigating its impact on metabolic health, inflammation, and cellular signaling. Unlike industrially produced trans fats, which are generally considered detrimental to health, VA exhibits a range of neutral to potentially beneficial effects.

Key Biological Activities of Vaccenic Acid:

• Hypolipidemic Effects : VA has been shown to reduce fasting triglyceride concentrations.[3][4]

• Anti-Inflammatory Properties : It can modulate immune responses, including normalizing the production of certain cytokines in mesenteric lymph node cells.

• Metabolic Regulation : VA can influence glucose metabolism and insulin (B600854) sensitivity, although findings can vary between studies.[5]

• Precursor to Conjugated Linoleic Acid (CLA) : A significant portion of dietary VA is converted to c9,t11-CLA (rumenic acid) in vivo, a compound with its own array of biological activities.

• Endocannabinoid System Modulation : VA can alter the levels of endocannabinoids and related signaling lipids in a tissue-specific manner.

Section 3: Quantitative Data Summary

The following tables summarize the quantitative effects of vaccenic acid supplementation from key animal studies.

Table 3.1: Effects of Vaccenic Acid on Plasma Lipids in JCR:LA-cp Rats

Parameter	Control (Obese)	1.5% Vaccenic Acid (Obese)	% Change	Reference
Fasting Triglycerides (mmol/L)	~5.0	~3.0	↓ 40%	[3][4]
Serum IL-10 (pg/mL)	Not specified	Decreased	↓	[3][4]

Data from a 3-week dietary supplementation study.

Table 3.2: Effects of Vaccenic Acid on Endocannabinoids and Related Lipids in JCR:LA-cp Rats

Tissue	Lipid	Control	1% Vaccenic Acid	% Change	Reference
Liver	2-Arachidonoylglycerol (B1664049) (2-AG)	Not specified	Decreased	↓ 83%
Visceral Adipose Tissue	2-Arachidonoylglycerol (2-AG)	Not specified	Decreased	↓ 86%
Jejunum	Anandamide (B1667382) (AEA)	Not specified	Increased	↑
Jejunum	Oleoylethanolamide (OEA)	Not specified	Increased	↑
Jejunum	Palmitoylethanolamide (PEA)	Not specified	Increased	↑

Data from an 8-week dietary supplementation study.

Section 4: Signaling Pathways and Experimental Workflows

Signaling Pathways Influenced by Vaccenic Acid

Vaccenic acid is known to influence several key signaling pathways, either directly or through its conversion to CLA. One of the primary mechanisms is the activation of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ, which are master regulators of lipid and glucose metabolism.

Caption: Signaling pathways activated by vaccenic acid.

Experimental Workflow for Assessing Biological Effects

The following diagram illustrates a typical workflow for investigating the in vivo effects of dietary vaccenic acid supplementation in a rodent model.

Caption: Workflow for in vivo studies of vaccenic acid.

Section 5: Detailed Experimental Protocols

Protocol for In Vivo Assessment of Insulin Sensitivity in Rats

This protocol describes the intraperitoneal insulin tolerance test (ipITT), a common method to evaluate insulin sensitivity.

Materials:

• Humulin R (or other regular human insulin)

• Sterile 0.9% saline solution

• Glucometer and test strips

• Animal scale

• Syringes (1 mL with 25G needles)

• Restraining device for mice/rats

Procedure:

• Fast animals for 4-6 hours prior to the test. Ensure access to water.

• Record the body weight of each animal.

• Prepare the insulin solution by diluting it in sterile saline to the desired concentration (e.g., 0.75 U/kg body weight). The final injection volume should be around 10 µL/g of body weight.[6]

• Obtain a baseline blood glucose reading (t=0 min) from a small nick at the tip of the tail.

• Administer the insulin solution via intraperitoneal (IP) injection.

• Measure blood glucose at subsequent time points, typically 15, 30, 60, 90, and 120 minutes post-injection.[7]

• Data is typically plotted as blood glucose concentration versus time. A more rapid and profound decrease in blood glucose indicates greater insulin sensitivity.[6]

Protocol for Tissue Lipid Extraction and Analysis

This protocol outlines the steps for extracting lipids from tissues for fatty acid profiling by gas chromatography.

Materials:

• Chloroform (B151607)/methanol (B129727) (2:1, v/v)

• 0.5 M methanolic sodium hydroxide

• 14% Boron trifluoride (BF3) in methanol

• Isooctane (B107328)

• Saturated sodium chloride solution

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Homogenize a known weight of frozen tissue in a chloroform/methanol mixture.

• Extract the total lipids using a modified Folch method.

• Evaporate the solvent to obtain the total lipid extract.

• For fatty acid methylation, weigh approximately 20 mg of the lipid extract into a vial.

• Add 2 mL of 0.5 M methanolic NaOH and heat at 100°C for 5 minutes.

• Cool the sample and add 2 mL of BF3 reagent, then heat again at 100°C for 5 minutes.

• Add 2 mL of isooctane and 2 mL of saturated NaCl solution, and vortex for 1 minute.

• Allow the layers to separate and transfer the upper isooctane layer, containing the fatty acid methyl esters (FAMEs), to a new vial for GC analysis.[8]

• Inject the FAMEs into the GC-FID for separation and quantification.

Protocol for Quantification of Endocannabinoids in Tissues

This protocol describes a liquid-liquid extraction method for measuring endocannabinoids like anandamide (AEA) and 2-arachidonoylglycerol (2-AG) by LC-MS/MS.

Materials:

• Methanol containing deuterated internal standards (e.g., [²H₄]-AEA, [²H₅]-2-AG)

• Chloroform

• Ultrapure water

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Weigh frozen tissue samples and homogenize them in 1.0 mL of methanol containing the internal standards.

• Extract lipids by adding 2.0 mL of chloroform.

• Wash the extract with 1.0 mL of ultrapure water.

• Centrifuge the mixture (e.g., 1,500 x g for 15 minutes at 4°C) to separate the phases.

• Collect the lower organic phase and dry it under a stream of nitrogen gas.

• Perform a second chloroform wash of the remaining aqueous phase to maximize recovery, centrifuge, and combine the organic phases.

• Resuspend the dried lipid extract in an appropriate solvent (e.g., methanol:chloroform 1:1) for analysis by LC-MS/MS.[9]

Conclusion

References

• 1. Vaccenic acid chloride | Others 15 | 117485-96-8 | Invivochem [invivochem.com]
• 2. Cas 95548-26-8,CIS-VACCENOYL CHLORIDE | lookchem [lookchem.com]
• 3. Determination of the Endocannabinoids Anandamide and 2-Arachidonoyl Glycerol with Gas Chromatography-Mass Spectrometry: Analytical and Preanalytical Challenges and Pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trans-11 vaccenic acid dietary supplementation induces hypolipidemic effects in JCR:LA-cp rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. metabolon.com [metabolon.com]
• 6. protocols.io [protocols.io]
• 7. mmpc.org [mmpc.org]
• 8. Analysis of Vaccenic and Elaidic acid in foods using a silver ion cartridge applied to GC × GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | UPLC-MS/MS Method for Analysis of Endocannabinoid and Related Lipid Metabolism in Mouse Mucosal Tissue [frontiersin.org]

Navigating the Analytical Maze: A Comparative Guide to the Validation of Vaccenic Acid Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of vaccenic acid is crucial for a myriad of applications, from nutritional analysis to investigating its role in metabolic and signaling pathways. This guide provides an objective comparison of analytical methodologies for the validation of vaccenic acid analysis, utilizing vaccenic acid as the reference standard. It delves into detailed experimental protocols and presents key performance data to aid in the selection of the most suitable method for specific research needs.

The initial consideration for any analytical method validation is the choice of a well-characterized reference standard. While "vaccenic acid chloride" is commercially available, it is primarily a synthetic reagent. For quantitative analysis, vaccenic acid is the appropriate and widely accepted reference standard.

Unveiling the Best Approach: A Comparative Look at Analytical Techniques

The quantification of vaccenic acid is predominantly achieved through chromatographic techniques. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most common methods employed. The choice between these techniques often depends on the sample matrix, required sensitivity, and the specific isomers of interest.

Gas chromatography, particularly with a flame ionization detector (GC-FID), is a robust and widely used method for fatty acid analysis. For enhanced specificity and sensitivity, GC coupled with mass spectrometry (GC-MS) is the preferred choice. High-performance liquid chromatography (HPLC) offers an alternative, particularly for the analysis of free fatty acids without derivatization.

Below is a comparative summary of the performance of these methods based on key validation parameters as outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Specificity	Good, but may have co-elution with other fatty acid isomers.	Excellent, provides mass spectral data for definitive identification.	Good, but resolution can be challenging for complex mixtures.
Linearity (R²)	Typically >0.99	Typically >0.99	Typically >0.99
Limit of Detection (LOD)	ng range	pg to fg range	ng to µg range
Limit of Quantitation (LOQ)	ng range	pg to fg range	ng to µg range
Accuracy (% Recovery)	90-110%	95-105%	85-115%
Precision (%RSD)	< 15%	< 10%	< 15%

Delving into the "How": Detailed Experimental Protocols

The successful analysis of vaccenic acid hinges on meticulous sample preparation and the optimization of instrumental parameters.

Experimental Workflow for Vaccenic Acid Analysis

Caption: A generalized workflow for the analysis of vaccenic acid.

Protocol 1: Sample Preparation and Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC Analysis

• Lipid Extraction: Lipids are extracted from the sample matrix using a suitable solvent system, such as a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v).

• Saponification: The extracted lipids are saponified by heating with a methanolic solution of sodium hydroxide (B78521) or potassium hydroxide to release the fatty acids from their glycerol (B35011) backbone.

• Methylation: The free fatty acids are then converted to their more volatile methyl esters (FAMEs). A common method involves the use of boron trifluoride (BF₃) in methanol. The mixture is heated to facilitate the reaction.

• Extraction of FAMEs: The FAMEs are extracted into an organic solvent like hexane (B92381) or isooctane.

• Purification: The extract is washed with a saturated sodium chloride solution and dried over anhydrous sodium sulfate. The final extract is then ready for GC analysis.

Protocol 2: Gas Chromatography (GC-FID) Analysis of Vaccenic Acid FAMEs

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: A highly polar capillary column, such as a SP™-2560 (100 m x 0.25 mm i.d., 0.2 µm film thickness), is recommended for the separation of fatty acid isomers.[1]

• Injector: Split/splitless injector, operated in split mode with a split ratio of 50:1.[1]

• Injector Temperature: 225°C.[1]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 4 minutes.

  • Ramp to 240°C at 3°C/min.

  • Hold at 240°C for 20 minutes.[1]

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 285°C.[1]

• Carrier Gas: Nitrogen or Helium at a constant flow rate of 1 mL/min.[1]

• Injection Volume: 1 µL.

Protocol 3: High-Performance Liquid Chromatography (HPLC) Analysis of Vaccenic Acid

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is often employed.

• Flow Rate: 1 mL/min.

• Detector: UV detector set at a low wavelength (e.g., 205 nm) or an Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 10-20 µL.

Vaccenic Acid's Role in Cellular Signaling

Vaccenic acid is not merely a dietary component; it also acts as a signaling molecule. One of its key targets is the G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1). The activation of GPR40 by vaccenic acid in pancreatic β-cells plays a role in stimulating insulin (B600854) secretion.

Caption: The signaling pathway of vaccenic acid-mediated insulin secretion via GPR40.

Conclusion

The validation of an analytical method for vaccenic acid requires careful consideration of the reference standard, sample preparation, and the choice of analytical technique. While GC-FID offers a robust and cost-effective solution, GC-MS provides superior specificity and sensitivity. HPLC presents a viable alternative, particularly for the analysis of underivatized fatty acids. By understanding the comparative performance of these methods and adhering to detailed, validated protocols, researchers can ensure the generation of accurate and reliable data for their specific applications. The elucidation of vaccenic acid's role in signaling pathways further underscores the importance of precise and accurate quantification in advancing our understanding of its physiological functions.

References

• 1. hplc.eu [hplc.eu]

Safety & Regulatory Compliance

Safe Disposal of Vaccenic Acid Chloride: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides crucial safety and logistical information for the proper disposal of vaccenic acid chloride, a reactive chemical used in research and drug development. Adherence to these procedures is essential to ensure the safety of laboratory personnel and compliance with environmental regulations.

Vaccenic acid chloride, as an acyl chloride, is a corrosive and moisture-sensitive compound. It reacts exothermically with water, alcohols, and other nucleophilic substances to produce corrosive hydrogen chloride (HCl) gas.[1][2] Improper handling and disposal can lead to serious injury and damage to equipment. The following procedures outline the necessary steps for the safe neutralization and disposal of vaccenic acid chloride waste.

Immediate Safety Precautions

Before handling vaccenic acid chloride, it is imperative to be familiar with its hazardous properties. The information for acetyl chloride can be considered a suitable proxy due to the shared reactive acyl chloride functional group.[2]

• Work Area: All handling and disposal procedures must be conducted in a well-ventilated chemical fume hood.[1]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:

  • Chemical-resistant gloves (e.g., nitrile or neoprene).

  • Safety goggles and a face shield.

  • A flame-retardant lab coat.

• Emergency Equipment: Ensure an emergency eyewash station and safety shower are readily accessible. A dry chemical or carbon dioxide fire extinguisher should be available in the laboratory. Do not use water or foam extinguishers on fires involving acyl chlorides.[2]

Spill Response

In the event of a spill, evacuate the immediate area and alert your supervisor. For small spills within a fume hood:

• Contain the spill using an inert absorbent material such as sand, diatomaceous earth, or a universal binder.[3]

• Carefully collect the absorbed material into a designated, sealable container for hazardous waste.[2][4]

• Do not use combustible materials like paper towels for initial absorption.

• Ventilate the area thoroughly.

Step-by-Step Disposal Procedure: Neutralization of Vaccenic Acid Chloride

The primary method for the safe disposal of small quantities of vaccenic acid chloride is through slow neutralization. This process converts the reactive acyl chloride into a less hazardous carboxylate salt.

Required Materials

• Designated chemical fume hood.

• Appropriate PPE (see above).

• Stir plate and magnetic stir bar.

• Two beakers of appropriate size (one for the neutralization reaction and one for an ice bath).

• A solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (B78521) (NaOH) (5-10% aqueous solution).

• pH paper or a calibrated pH meter.

• Designated hazardous waste container.

Experimental Protocol: Neutralization

• Preparation:

  • Place a beaker containing the neutralizing solution (e.g., 5% sodium bicarbonate) in a larger beaker filled with an ice-water bath to control the reaction temperature.

  • Begin stirring the neutralizing solution gently with a magnetic stir bar.

• Addition of Vaccenic Acid Chloride:

  • Using a pipette or dropping funnel, add the vaccenic acid chloride waste slowly and dropwise to the stirring basic solution. Caution: The reaction is exothermic and will produce HCl gas. A slow addition rate is critical to prevent excessive heat generation and foaming.

• Monitoring the Reaction:

  • Continue stirring the solution for at least one hour after the addition is complete to ensure the reaction goes to completion.

  • Check the pH of the solution using pH paper or a pH meter. The final pH should be between 6 and 8. If the solution is still acidic, add more basic solution until the desired pH is reached.

• Final Disposal:

  • Once neutralized, the resulting aqueous solution containing the sodium salt of vaccenic acid can be disposed of in accordance with local and institutional regulations. This may involve collection in a designated aqueous hazardous waste container.[2][4]

  • Never pour the neutralized solution down the drain without consulting your institution's environmental health and safety (EHS) office.

Quantitative Data Summary

Parameter	Value/Recommendation	Source
Neutralizing Agent Concentration	5-10% Sodium Bicarbonate or Sodium Hydroxide	General laboratory practice
Final pH of Neutralized Solution	6.0 - 8.0	General laboratory practice
Recommended Storage Temperature	2–8 °C for volatile acyl chlorides	[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of vaccenic acid chloride.

References

• 1. grokipedia.com [grokipedia.com]
• 2. nj.gov [nj.gov]
• 3. chemos.de [chemos.de]
• 4. chemicalbook.com [chemicalbook.com]

Essential Safety and Logistics for Handling Vaccenic Acid Chloride

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks associated with handling Vaccenic Acid Chloride. This includes comprehensive protection for the eyes, face, skin, and respiratory system.

• Eye and Face Protection : Chemical splash goggles are mandatory.[4] For operations with a higher risk of splashing, a face shield should be worn in addition to goggles to provide full facial protection.[5][6]

• Skin Protection : Chemical-resistant gloves are essential.[7] Given the corrosive nature of acyl chlorides, gloves made of nitrile or butyl rubber are recommended.[6] A lab coat is the minimum requirement for body protection, and a chemical-resistant apron should be worn over it, especially when handling larger quantities.[5][8]

• Respiratory Protection : All handling of Vaccenic Acid Chloride should be conducted within a certified chemical fume hood to minimize inhalation of corrosive vapors.[4][9] If there is a risk of exposure exceeding permissible limits, a respirator with an appropriate cartridge for organic vapors and acid gases should be used.[6][10]

• Footwear : Closed-toe shoes are required at all times in the laboratory.[4]

Hazard and Safety Data Summary

The following table summarizes key quantitative data, using Acetyl Chloride as a reference for Vaccenic Acid Chloride due to their similar chemical properties as acyl chlorides.

Property	Data (for Acetyl Chloride as a proxy)	Citation(s)
Hazard Class	3 (Flammable Liquid), 8 (Corrosive)	[1]
Flash Point	5°C (40°F)	[2][3]
Reactivity	Reacts violently with water, alcohols, and strong bases.[1][2][10]	[1][2][10]
Primary Hazards	Highly flammable, causes severe skin burns and eye damage.[11]	[11]
Inhalation Hazard	Vapors are severely irritating to the eyes and respiratory tract.[2]	[2]
Combustion Products	Produces toxic and corrosive fumes, including hydrogen chloride.[2]	[2]

Experimental Protocol: Safe Handling and Disposal

Adherence to a strict, step-by-step protocol is crucial for the safe handling and disposal of Vaccenic Acid Chloride.

1. Preparation and Handling:

• Pre-Handling Check : Before starting any work, ensure that all necessary PPE is available and in good condition. Locate the nearest emergency eyewash station and safety shower.[5][12]

• Ventilation : All manipulations of Vaccenic Acid Chloride must be performed inside a properly functioning chemical fume hood.[4][9]

• Ignition Sources : Due to its flammability, keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][11] Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge.[2][11]

• Dispensing : When transferring the liquid, use appropriate equipment to avoid splashes. Always add the acyl chloride to the reaction mixture slowly. Never add water to an acyl chloride, as this can cause a violent reaction.[4][9]

• Storage : Store Vaccenic Acid Chloride in a tightly sealed, chemical-resistant container in a cool, dry, and well-ventilated area, separate from incompatible materials such as water, alcohols, and bases.[7][13]

2. Spill Management:

• Immediate Action : In case of a spill, alert others in the vicinity.[4]

• Small Spills : For small spills within a fume hood, use an inert absorbent material to contain the spill.

• Large Spills : For larger spills, evacuate the area and follow emergency procedures. Do not attempt to clean up a large spill without appropriate training and equipment.

• Water Contact : Do not use water to clean up spills, as this will lead to a violent reaction.[1]

3. Disposal Plan:

• Waste Collection : All waste containing Vaccenic Acid Chloride must be collected in a designated, properly labeled, and sealed hazardous waste container.[14]

• Container Management : Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

• Disposal Procedure : Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations. Empty containers should be handled as hazardous waste.[12]

Workflow for Safe Handling of Vaccenic Acid Chloride

Caption: Workflow for the safe handling of Vaccenic Acid Chloride.

References

• 1. nj.gov [nj.gov]
• 2. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]
• 3. ACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Corrosives - Lab Safety - Grand Valley State University [gvsu.edu]
• 5. iigtchem.com [iigtchem.com]
• 6. leelinework.com [leelinework.com]
• 7. chemicals.co.uk [chemicals.co.uk]
• 8. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 9. scienceequip.com.au [scienceequip.com.au]
• 10. Gas detectors and respiratory protection equipments C2H3ClO (acetyl chloride), CAS number 75-36-5 [en.gazfinder.com]
• 11. chemos.de [chemos.de]
• 12. download.basf.com [download.basf.com]
• 13. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]
• 14. eng.uwo.ca [eng.uwo.ca]